4-Boc-amino-cyclohex-1-enyl-boronic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-(tert-Butoxycarbonylamino)cyclohex-1-en-1-ylboronic Acid: A Versatile Building Block in Modern Drug Discovery

Introduction: The Strategic Importance of Functionalized Cyclohexenyl Boronic Acids in Medicinal Chemistry

In the landscape of modern drug discovery and development, the quest for novel molecular scaffolds that offer precise three-dimensional conformations and opportunities for diverse functionalization is paramount. Among the myriad of chemical building blocks, cyclic boronic acids and their derivatives have emerged as powerful tools, largely due to their pivotal role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] This guide focuses on a particularly valuable, yet nuanced reagent: 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid.

The strategic incorporation of a cyclohexene ring offers a departure from the flat, aromatic systems that have traditionally dominated medicinal chemistry. This non-aromatic, conformationally flexible core allows for the exploration of new chemical space and can lead to improved physicochemical properties, such as solubility and metabolic stability, in drug candidates. The presence of a boronic acid functional group on the double bond provides a reactive handle for the facile formation of carbon-carbon bonds, enabling the coupling of this cyclohexenyl moiety to a wide array of aromatic and heteroaromatic systems.[2]

Furthermore, the amine functionality at the 4-position, protected by a tert-butoxycarbonyl (Boc) group, introduces a crucial site for further synthetic elaboration. The Boc protecting group is renowned for its stability under a wide range of reaction conditions and its straightforward removal under mild acidic conditions, making it an ideal choice for multi-step synthetic campaigns.[3] This combination of a conformationally distinct core, a reactive coupling site, and a protected, yet accessible, functional group makes 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid a highly sought-after intermediate in the synthesis of complex bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.[4][5]

This technical guide will provide an in-depth exploration of the chemical structure, synthesis, and applications of this versatile building block, offering field-proven insights for researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical Properties

The chemical structure of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid is characterized by a cyclohexene ring bearing a boronic acid group at the 1-position and a Boc-protected amino group at the 4-position. The free boronic acid is often generated in situ or used immediately after preparation due to its propensity for dehydration to form boroxines. For enhanced stability and ease of handling, it is commonly available and utilized as its pinacol ester derivative: tert-butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate , with the CAS Number 1251732-64-5 .[6][7]

Caption: Chemical structure of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid.

Table 1: Physicochemical Properties of tert-butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate

Property	Value	Source
CAS Number	1251732-64-5	[6][7]
Molecular Formula	C₁₇H₃₀BNO₄	[6]
Molecular Weight	323.24 g/mol	[6]
Appearance	Solid	[8]
Storage Conditions	Inert atmosphere, 2-8°C	[8]

Synthesis and Methodologies

The synthesis of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid and its pinacol ester derivative is a multi-step process that requires careful control of reaction conditions to achieve the desired regioselectivity and stereoselectivity. While specific, detailed protocols for the synthesis of the free boronic acid are not extensively documented in publicly accessible literature, the synthesis of the more stable pinacol ester is achievable through established organometallic methodologies.

A plausible synthetic route commences with a suitable cyclohexene precursor, such as 4-aminocyclohexanone. The synthesis can be conceptually broken down into three key stages: protection of the amino group, introduction of the vinyl boronate, and subsequent functional group manipulations.

Caption: Conceptual workflow for the synthesis of the target compound and its pinacol ester.

Experimental Protocol: A Representative Miyaura Borylation

Step 1: Reaction Setup

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the vinyl triflate (1.0 eq.), bis(pinacolato)diboron (B₂(pin)₂) (1.1-1.5 eq.), and a base such as potassium acetate (KOAc) or potassium carbonate (K₂CO₃) (2.0-3.0 eq.).

• Add a palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.02-0.05 eq.).

• Add a suitable anhydrous solvent, such as 1,4-dioxane or toluene.

Step 2: Reaction Execution

• Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Heat the mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Purification

• Cool the reaction mixture to room temperature.

• Dilute with an organic solvent like ethyl acetate and water.

• Separate the organic layer, and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired boronic acid pinacol ester.

Applications in Drug Discovery: The Suzuki-Miyaura Cross-Coupling Reaction

The primary utility of 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid and its pinacol ester lies in their application as coupling partners in the Suzuki-Miyaura reaction.[10] This palladium-catalyzed cross-coupling reaction is one of the most powerful and versatile methods for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryls, vinylarenes, and polyenes.[11]

The causality behind the choice of this specific reagent in a synthetic campaign is multifold:

• Introduction of a 3D Scaffold: It allows for the incorporation of a non-flat cyclohexenyl moiety, which can be crucial for optimizing ligand-protein interactions in drug candidates.

• Strategic Functionalization: The Boc-protected amine serves as a latent nucleophile, which, after deprotection, can be used for further derivatization to explore structure-activity relationships (SAR).

• Reaction Robustness: The Suzuki-Miyaura coupling is known for its tolerance of a wide range of functional groups, which is essential in the synthesis of complex molecules.[2]

Caption: Generalized catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Representative Protocol for Suzuki-Miyaura Coupling

The following is a general procedure for the coupling of an aryl halide with a boronic acid pinacol ester.

Step 1: Reaction Setup

• In a reaction vessel, combine the aryl halide (1.0 eq.), 4-(tert-butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid pinacol ester (1.1-1.5 eq.), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0-3.0 eq.).

• Add a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or a combination of a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand.

• Add a solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

Step 2: Reaction Execution

• Thoroughly degas the mixture.

• Heat the reaction to the appropriate temperature (typically 80-120 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

Step 3: Work-up and Purification

• After cooling, perform an aqueous work-up as described in the borylation protocol.

• Purify the crude product by column chromatography or recrystallization to obtain the coupled product.

Conclusion and Future Outlook

4-(tert-Butoxycarbonylamino)cyclohex-1-en-1-ylboronic acid, and more commonly its pinacol ester, represents a sophisticated and highly valuable building block for contemporary drug discovery. Its unique combination of a conformationally flexible cyclohexenyl core, a versatile boronic acid handle for Suzuki-Miyaura coupling, and a strategically placed, protected amine for subsequent functionalization provides medicinal chemists with a powerful tool to access novel chemical matter. The ability to construct complex, three-dimensional molecules from readily available starting materials is a cornerstone of modern synthetic chemistry, and this reagent is a prime example of the enabling power of such advanced intermediates. As the demand for drug candidates with improved physicochemical and pharmacological profiles continues to grow, the strategic application of functionalized alicyclic boronic acids like the one detailed in this guide is expected to play an increasingly important role in the development of the next generation of therapeutics.

References

• (No author given). (n.d.). S 1 Supplementary Material General 1H NMR and 13C NMR Spectra were recorded on Bruker DPX 400 or 500 spectrometer in deuterium c. AWS. Retrieved February 15, 2026, from [Link]

• (No author given). (n.d.). 2 - Supporting Information. Retrieved February 15, 2026, from [Link]

• Callum, J., & Lowary, T. L. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Retrieved February 15, 2026, from [Link]

• NRO Chemistry. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• Google Patents. (n.d.). CA3087004A1 - Method for preparing tert-butyl n-((1r,2s,5s) -.

• AbacipharmTech. (n.d.). tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate. Retrieved February 15, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 15, 2026, from [Link]

• The Suzuki Reaction - UC Berkeley. (2014, February 6). Retrieved February 15, 2026, from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved February 15, 2026, from [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved February 15, 2026, from [Link]

• Kumar, A., et al. (2021). Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines. Bioorganic Chemistry, 109, 104715. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved February 15, 2026, from [Link]

• Google Patents. (n.d.). CN1793110A - Process for preparing Boc protected amino acid by (Boc) O.

• Scalable synthesis and structural characterization of reversible KLK6 inhibitors. (2022). RSC Medicinal Chemistry, 13(10), 1225-1230. [Link]

• Szewczuk, Z., et al. (2018). A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. Journal of Peptide Science, 24(6), e3091. [Link]

• Iaroshenko, V. O., et al. (2016). Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines. European Journal of Medicinal Chemistry, 115, 164-175. [Link]

• Lin, Y.-C., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(5), 2684-2701. [Link]

• Scalable synthesis and structural characterization of reversible KLK6 inhibitors. (2022). RSC Medicinal Chemistry, 13(10), 1225-1230. [Link]

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• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design and synthesis of novel protein kinase CK2 inhibitors on the base of 4-aminothieno[2,3-d]pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate | 1251732-64-5 [sigmaaldrich.com]
• 8. 1251732-64-5|tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate|BLD Pharm [bldpharm.com]
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A Technical Guide to the Synthesis of Non-Aromatic Amino Acid Derivatives Using Boronic Acids

Foreword: The Imperative for Non-Aromatic Amino Acids in Modern Drug Discovery

In the landscape of contemporary drug development, the exploration of chemical space beyond traditional aromatic systems has become a critical frontier. Non-aromatic amino acids, with their diverse stereochemical and conformational properties, offer a rich scaffold for the design of novel therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. The incorporation of these unique building blocks into peptide and small molecule drug candidates has been instrumental in overcoming challenges such as poor metabolic stability and target specificity. This guide provides an in-depth exploration of the pivotal role of boronic acids in the synthesis of these valuable non-aromatic amino acid derivatives, offering researchers and drug development professionals a comprehensive resource to navigate this exciting and rapidly evolving field. The methodologies discussed herein, including the Petasis-Borono Mannich reaction, Suzuki-Miyaura coupling, and Chan-Lam coupling, represent powerful tools for the construction of complex and medicinally relevant molecules.

I. The Petasis-Borono Mannich (PBM) Reaction: A Versatile Multicomponent Approach

The Petasis-Borono Mannich (PBM) reaction is a powerful multicomponent reaction that condenses an amine, a carbonyl compound, and a vinyl- or aryl-boronic acid to generate a variety of substituted amines, including non-aromatic α-amino acids.[1][2] Its operational simplicity, mild reaction conditions, and tolerance of a wide range of functional groups have made it a highly attractive method in combinatorial chemistry and drug discovery.[1]

A. Mechanistic Rationale and Causality in Experimental Design

The mechanism of the PBM reaction is believed to proceed through the initial formation of an iminium ion from the condensation of the amine and the carbonyl compound. The boronic acid then reacts with the hydroxyl group of an α-hydroxy acid or a similar directing group on the carbonyl component to form a reactive boronate "ate" complex.[3] This complex then facilitates the intramolecular transfer of the organic group from the boron to the electrophilic iminium carbon, leading to the formation of the C-C bond.[1][3] The irreversibility of this final step provides a significant thermodynamic driving force for the reaction, contributing to its high efficiency.[2]

Figure 1: Simplified workflow of the Petasis-Borono Mannich reaction.

B. Asymmetric Synthesis via the PBM Reaction

The synthesis of enantiomerically pure α-amino acids is of paramount importance in drug development. The PBM reaction offers several strategies to achieve high levels of stereocontrol.

• Use of Chiral Auxiliaries: The use of chiral amines or α-hydroxy aldehydes as starting materials can induce high diastereoselectivity.[1] For instance, the reaction of a chiral amine with an α-keto acid and a vinyl boronic acid can lead to the formation of a single diastereomer of the corresponding allylamine.[1]

• Chiral Catalysts: Chiral biphenols, such as BINOL and its derivatives, have been successfully employed as organocatalysts to promote enantioselective Petasis reactions.[3][4][5] These catalysts are believed to activate the boronic acid, facilitating a stereoselective transfer of the organic group. The choice of the chiral catalyst and the boronate ester can significantly influence the enantioselectivity of the reaction.[5]

Catalyst	Boronate	Amine	Aldehyde	Yield (%)	e.r.	Reference
(S)-BINOL	(E)-Styrylboronic acid	Dibenzylamine	Ethyl glyoxylate	80	60:40	[5]
(S)-3,3'-Br₂-BINOL	(E)-Styrylboronic acid	Dibenzylamine	Ethyl glyoxylate	65	75:25	[5]
(S)-VANOL	(E)-Styrylboronic acid	Dibenzylamine	Ethyl glyoxylate	>77	>87:13	[5]
(S)-VAPOL	(E)-Styrylboronic acid	Dibenzylamine	Ethyl glyoxylate	>77	>87:13	[5]
(R)-3,3'-Ph₂-BINOL	Allyldioxaborolane	Various	Various	up to 99	up to 99:1	[4]

Table 1: Comparison of Chiral Biphenol Catalysts in the Asymmetric Petasis Reaction.

C. Experimental Protocol: Synthesis of a β,γ-Unsaturated α-Amino Acid Derivative

This protocol is adapted from a procedure for the diastereoselective Petasis reaction using N-tert-butanesulfinamide as a chiral auxiliary.

Materials:

• Vinylboronic acid (1.2 equiv.)

• (R)-N-tert-butanesulfinamide (1.0 equiv.)

• Glyoxylic acid (1.0 equiv.)

• InBr₃ (10 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add (R)-N-tert-butanesulfinamide and glyoxylic acid.

• Dissolve the solids in anhydrous CH₂Cl₂ to a concentration of 0.3 M.

• Add vinylboronic acid to the solution.

• Finally, add InBr₃ to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl.

• Extract the aqueous layer with CH₂Cl₂ (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

D. Troubleshooting the Petasis-Borono Mannich Reaction

Problem	Potential Cause	Solution
Low or no product formation	Inactive catalyst or reagents.	Use freshly opened or purified reagents. Ensure anhydrous conditions if necessary for the specific protocol.
Inefficient iminium ion formation.	Consider using a dehydrating agent (e.g., molecular sieves) or a more activating carbonyl compound.
Steric hindrance.	Use less sterically hindered amines or boronic acids.
Side reactions (e.g., protodeboronation)	Presence of protic impurities.	Use anhydrous solvents and reagents.
Low diastereoselectivity/enantioselectivity	Inappropriate chiral auxiliary or catalyst.	Screen different chiral auxiliaries or catalysts. Optimize reaction temperature and solvent.
Racemization of the product.	Check the stability of the product under the reaction and workup conditions.

II. Suzuki-Miyaura Coupling: Forging C(sp³)-C(sp²) Bonds

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, renowned for its ability to form carbon-carbon bonds with high efficiency and functional group tolerance.[6] While traditionally used for C(sp²)-C(sp²) bond formation, recent advancements have expanded its utility to the synthesis of non-aromatic amino acid derivatives through the coupling of organoboron compounds with suitable electrophiles.[7]

A. Mechanistic Overview and Key Parameters

The catalytic cycle of the Suzuki-Miyaura reaction generally involves three key steps:

• Oxidative Addition: A low-valent palladium(0) catalyst reacts with an organic halide or triflate to form a palladium(II) intermediate.[6]

• Transmetalation: The organic group from the boronic acid or its ester is transferred to the palladium(II) center, a step that is typically facilitated by a base.[6]

• Reductive Elimination: The two organic groups on the palladium center couple, forming the desired C-C bond and regenerating the palladium(0) catalyst.[6]

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The choice of palladium catalyst, ligand, base, and solvent system is crucial for the success of the reaction and can significantly impact the yield and selectivity.[8][9]

B. Diastereoselective Synthesis of Polyaryl Unnatural Amino Acids

A notable application of the Suzuki-Miyaura coupling is in the diastereoselective synthesis of complex unnatural amino acids. For example, the arylation of prochiral β-C(sp³)–H bonds of amino acid carboxamides followed by a subsequent Suzuki-Miyaura coupling can generate enantioenriched polyaryl amino acid motifs.[7]

Amino Acid Derivative	Boronic Acid	Yield (%)	Reference
Norvaline derivative	(4-methoxyphenyl)boronic acid	84	[7]
Enantioenriched Norvaline (D)	(4-methoxyphenyl)boronic acid	78	[7]
Enantioenriched Norvaline (L)	(4-methoxyphenyl)boronic acid	83	[7]

Table 2: Diastereoselective Suzuki-Miyaura Coupling for the Synthesis of Teraryl-Based Norvaline Derivatives.[7]

C. Experimental Protocol: Suzuki-Miyaura Coupling of an Amino Acid Derivative

This protocol is a general procedure and may require optimization for specific substrates.

Materials:

• Amino acid derivative with a halide or triflate group (1.0 equiv.)

• Aryl or vinyl boronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, K₃PO₄, 2-3 equiv.)

• Solvent system (e.g., Dioxane/H₂O, Toluene/H₂O, DMF)

Procedure:

• In a Schlenk flask, combine the amino acid derivative, boronic acid, and base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst and the solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

D. Troubleshooting Guide for Suzuki-Miyaura Coupling

Problem	Potential Cause	Solution
Low or no conversion	Catalyst deactivation.	Ensure proper degassing of solvents and use of an inert atmosphere.[10]
Ineffective base or solvent system.	Screen different bases and solvents. The choice is often substrate-dependent.[8][9]
Poor solubility of reagents.	Try a different solvent system or add a co-solvent to improve solubility.[11]
Homocoupling of boronic acid	Presence of oxygen or Pd(II) species.	Rigorously degas the reaction mixture. Use a Pd(0) source or a pre-catalyst that readily forms Pd(0).[12]
Protodeboronation of the boronic acid	Presence of protic sources or harsh basic conditions.	Use anhydrous solvents. Consider using a milder base or boronic esters which can be more stable.
Cleavage of ester groups	Strong basic conditions and presence of water.	Use a milder base such as KF. Consider using anhydrous solvents like DMF.[11]

III. Chan-Lam Coupling: A Mild Approach to N-Arylation

The Chan-Lam coupling reaction provides a valuable method for the formation of carbon-nitrogen bonds through the copper-catalyzed cross-coupling of an aryl boronic acid with an amine.[13] This reaction is particularly attractive due to its mild conditions, often proceeding at room temperature and open to the air, making it a more environmentally friendly alternative to some palladium-catalyzed methods.[13]

A. Mechanistic Insights and Reaction Optimization

The mechanism of the Chan-Lam coupling is complex and not fully elucidated, but it is generally accepted to involve a copper(II) or copper(III) intermediate. The reaction is believed to proceed through the formation of a copper-aryl complex, followed by coordination of the amine and subsequent reductive elimination to form the N-aryl bond.[13]

The choice of copper source, ligand (if any), base, and solvent can significantly influence the reaction's efficiency. While the original protocols often used stoichiometric amounts of copper(II) acetate, catalytic versions have been developed.[13] Nickel-catalyzed Chan-Lam type couplings have also emerged as a viable alternative.[14][15]

Figure 3: Proposed catalytic cycle for the Chan-Lam N-arylation reaction.

B. Application in the Synthesis of N-Aryl Amino Acid Derivatives

The Chan-Lam coupling is well-suited for the N-arylation of amino acids and their esters. The mild conditions help to minimize racemization of the chiral center. Optimization of reaction parameters is often necessary to achieve high yields, especially with sterically hindered or electronically deactivated substrates.[16]

Amine Substrate	Boronic Acid	Base	Solvent	Catalyst	Yield (%)	Reference
Adamantane-containing amine	p-Tolylboronic acid	DBU	MeCN	Cu(OAc)₂·H₂O	74	[16]
Benzimidazole	p-Tolylboronic acid	Et₃N	Methanol	Cu-rGO	High	[17]
Aniline	Phenylboronic acid	KOH	H₂O:Methanol	GO@AP/L-Cu	88	[18]

Table 3: Examples of Chan-Lam Coupling Conditions for N-Arylation.

C. Experimental Protocol: N-Arylation of an Amino Acid Ester

This is a general procedure for a copper-catalyzed Chan-Lam coupling.

Materials:

• Amino acid ester (1.0 equiv.)

• Aryl boronic acid (1.5-2.0 equiv.)

• Copper(II) acetate (10-20 mol%)

• Base (e.g., triethylamine, pyridine, DBU, 2.0 equiv.)

• Solvent (e.g., CH₂Cl₂, MeCN, Methanol)

• Molecular sieves (optional, to remove water)

Procedure:

• To a flask equipped with a stir bar, add the amino acid ester, aryl boronic acid, copper(II) acetate, and base.

• If using, add activated molecular sieves.

• Add the solvent and stir the mixture at room temperature or with gentle heating (e.g., 50 °C). The reaction is often run open to the air.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the copper salts, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography.

D. Troubleshooting the Chan-Lam Coupling

Problem	Potential Cause	Solution
Low or no reaction	Inactive copper source.	Use a fresh, high-purity copper salt.
Sterically hindered substrates.	Increase reaction temperature and/or time. Screen different ligands that may accelerate the reaction.
Electron-deficient boronic acids.	May require harsher conditions or the use of an external oxidant.[19]
Formation of phenol byproduct	Reaction with water.	Use anhydrous solvents and add molecular sieves.[19]
Difficulty in product purification	Residual copper salts.	Ensure complete removal by filtration through Celite or by performing an aqueous workup with an ammonia solution to complex the copper.
Low yields with boronic esters	Slower transmetalation.	A mixed solvent system (e.g., MeCN/EtOH) may improve yields.[16]

IV. Conclusion: The Expanding Toolkit for Non-Aromatic Amino Acid Synthesis

The strategic use of boronic acids in organic synthesis has profoundly impacted the ability of chemists to construct complex and diverse molecular architectures. The Petasis-Borono Mannich reaction, Suzuki-Miyaura coupling, and Chan-Lam coupling each offer unique advantages for the synthesis of non-aromatic amino acid derivatives, providing a versatile toolkit for researchers in drug discovery and development. A thorough understanding of the mechanistic underpinnings and the influence of various reaction parameters is paramount to the successful application of these powerful methodologies. As the demand for novel, non-standard amino acids continues to grow, the continued innovation and optimization of these boronic acid-based synthetic strategies will undoubtedly play a central role in shaping the future of medicinal chemistry.

V. References

• Jiang, Y., & Schaus, S. E. (2014). Asymmetric Petasis Borono–Mannich Allylation Reactions Catalyzed by Chiral Biphenols. Organic Letters, 16(15), 4004–4007.

• Lou, S., & Schaus, S. E. (2008). Asymmetric Petasis Reactions Catalyzed by Chiral Biphenols. Journal of the American Chemical Society, 130(22), 6922–6923.

• Jiang, Y., Diagne, A. B., Thomson, R. J., & Schaus, S. E. (2017). Enantioselective Synthesis of Allenes by Catalytic Traceless Petasis Reactions. Journal of the American Chemical Society, 139(5), 1826–1829.

• Li, G., Wei, W., & Chen, J. (2017). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction Catalyzed by TbPo-Pd(II) Catalyst. Catalysis Letters, 147(11), 2821–2829.

• Souza, F. B., & Pilli, R. A. (2023). The Asymmetric Petasis Borono-Mannich Reaction: Insights on the Last 15 Years. Catalysts, 13(6), 1022.

• Wikipedia. (2023, December 1). Petasis reaction. In Wikipedia. [Link]

• Chemistry LibreTexts. (2021, August 15). Suzuki-Miyaura Coupling. [Link]

• Yang, Z., et al. (2025). Overcoming Limitations in Chan-Lam Amination with Alkylboronic Esters via Aminyl Radical Substitution. ChemRxiv.

• MDPI. (2023). The Asymmetric Petasis Borono-Mannich Reaction: Insights on the Last 15 Years. [Link]

• Park, N. H., Takaoka, Y., & Kirshenbaum, K. (2011). Peptide Ligation via the Suzuki–Miyaura Cross-Coupling Reaction. Bioconjugate Chemistry, 22(11), 2169–2176.

• Fomenko, V. I., Murashkina, A. V., Averin, A. D., & Beletskaya, I. P. (2023). Studies of N-arylation of adamantane-containing amines using Chan-Lam reaction. Russian Chemical Bulletin, 72(2), 365–372.

• Kumar, A., Kumar, V., & Kumar, S. (2018). Optimization of reaction conditions for the Chan-Lam coupling. ResearchGate.

• Wang, Y., et al. (2022). An Optimized Ni-catalyzed Chan-Lam Type Coupling: Enantioretentive Access to Chiral N-Aryl Sulfinamides. Chemistry – A European Journal, 28(70), e202202190.

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. [Link]

• ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.

• Philip, R. M., Devi, P. S., & Anilkumar, G. (2025). Nickel-catalyzed Chan–Lam coupling: an efficient route to N-arylated 2-aminobenzothiazoles under ambient conditions. RSC Advances, 15(50), 32085-32089.

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Stahl, T., et al. (2018). Chan–Evans–Lam Couplings with Copper Iminoarylsulfonate Complexes: Scope and Mechanism. ACS Catalysis, 8(7), 6445–6456.

• Schäfer, P., et al. (2017). Enantio‐ and Diastereoselective Suzuki–Miyaura Coupling with Racemic Bicycles. Angewandte Chemie International Edition, 56(45), 14197-14201.

• Philip, R. M., Devi, P. S., & Anilkumar, G. (2025). Nickel-catalyzed Chan–Lam coupling: an efficient route to N-arylated 2-aminobenzothiazoles under ambient conditions. RSC Advances, 15(50), 32085-32089.

• Synlett. (2020). Advances in Carbon–Element Bond Construction under Chan–Lam Cross-Coupling Conditions.

• MDPI. (2026). Innovative Copper-Based Heterogeneous Catalyst for Chan–Lam Cross-Coupling.

• Organic Chemistry Portal. (n.d.). Petasis Reaction. [Link]

• Gonzalez-Bobes, F., & Nair, S. K. (2019). Reactivity and Synthetic Applications of Multicomponent Petasis Reactions. Chemical Reviews, 119(17), 10077–10134.

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• ResearchGate. (2025). Enhancing the Selectivity and Confinement of the Cu(II)‐Mediated Chan‐Lam Coupling for Use in Building Point‐of‐Care Diagnostics.

• Gandeepan, P., & Daugulis, O. (2025). Successive diastereoselective C(sp3)–H arylation and Suzuki coupling toward enantioenriched polyaryl unnatural amino acid motifs. Chemical Science, 16(25), 7248-7255.

• Ishida, M., et al. (2024). First atroposelective Chan–Lam coupling for the synthesis of C–N linked biaryls. Chemical Communications, 60(6), 678-681.

• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.

• Grayson, J. D., Dennis, F. M., Robertson, C. C., & Partridge, B. M. (2021). Chan–Lam Amination of Secondary and Tertiary Benzylic Boronic Esters. The Journal of Organic Chemistry, 86(14), 9883–9897.

• Li, Y., et al. (2022). Biomolecule-Compatible Dehydrogenative Chan-Lam Coupling of Free Sulfilimines. Organic Letters, 24(30), 5576–5581.

• International Journal of Pharmaceutical Sciences and Research. (2022). recent advances and different applications of petasis-boron mannich reaction.

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• University of Cambridge. (n.d.). Atroposelective Suzuki–Miyaura Coupling to Form 2-Amino-2.

• Li, X. (2024). Aminative Suzuki–Miyaura coupling. Nature, 627(7998), 101-106.

• Wang, H., et al. (2025). Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. Nature Communications, 16(1), 4012.

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Introduction: Navigating the Chemistry and Safety of a Key Building Block

An In-depth Technical Guide to the Safe Handling of 4-Boc-amino-cyclohex-1-enyl-boronic acid and Its Derivatives

4-Boc-amino-cyclohex-1-enyl-boronic acid is a bifunctional synthetic building block of significant interest to researchers in drug discovery and development. Its unique structure, featuring a protected amine on a cyclohexene scaffold coupled with a versatile boronic acid moiety, makes it a valuable precursor for creating complex molecular architectures through reactions like the Suzuki-Miyaura coupling. The tert-butyloxycarbonyl (Boc) protecting group offers robust protection of the amine under a wide range of conditions, yet it can be removed under specific acidic protocols, allowing for sequential synthetic transformations.[1][2]

PART 1: Hazard Identification and Risk Assessment

The primary risks associated with handling 4-Boc-amino-cyclohex-1-enyl-boronic acid pinacol ester stem from its potential to cause irritation and harm if ingested. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of these hazards.

GHS Classification Summary

The available data for the pinacol ester derivative (CAS 1251732-64-5) indicates the following classification[5]:

Category	GHS Pictogram	Signal Word	Hazard Statements
Health Hazard		Warning	H302: Harmful if swallowed.[5] H315: Causes skin irritation.[5] H319: Causes serious eye irritation.[5] H335: May cause respiratory irritation.[5]

Scientific Rationale for Hazards

• Irritation (Skin, Eyes, Respiratory): Boronic acids and their esters are known to be irritants.[7] This is a general property of many organoboron compounds. When the fine, solid powder of this compound becomes airborne, it can be inhaled and irritate the mucous membranes and upper respiratory tract.[7] Direct contact with the skin can lead to redness and irritation, while eye contact is likely to cause more significant, serious irritation.[7][8]

• Harmful if Swallowed: The "Harmful if swallowed" (Acute Toxicity, Oral, Category 4) classification is based on toxicological data for the compound class.[5] While the exact mechanism of toxicity is not fully elucidated for this specific molecule, ingestion can lead to adverse health effects.

• Reactivity of the Boc Group: The Boc protecting group is stable under basic and nucleophilic conditions but is designed to be cleaved by acid.[1][9] While this is a synthetic utility, it means that contact with acidic environments could potentially lead to deprotection. The deprotection process itself generates isobutylene and carbon dioxide.[1]

PART 2: Safe Handling and Storage Protocols

A self-validating system of protocols is essential to minimize exposure and ensure safety. This involves a combination of engineering controls, personal protective equipment (PPE), and meticulous laboratory practice.

Experimental Protocol: Weighing and Handling Solid Compound

• Preparation: Before handling, ensure an appropriate engineering control, such as a certified chemical fume hood, is operational. Clear the workspace of all non-essential items.

• PPE Adornment: Wear standard laboratory attire, including a flame-resistant lab coat, splash-proof safety goggles conforming to EN166 or equivalent standards, and chemically resistant gloves (e.g., nitrile).[8][10]

• Material Transfer:

  • Retrieve the container from its storage location (e.g., freezer).[4] Allow it to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which could degrade the compound.

  • Conduct all manipulations, including weighing and transferring, within the fume hood to contain any dust.[7]

  • Use a spatula or other appropriate tool to carefully transfer the solid. Avoid actions that could generate dust, such as scooping aggressively or pouring from a height.

• Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed solid slowly to avoid splashing.

• Post-Handling:

  • Tightly seal the source container. If the material is air- or moisture-sensitive, consider backfilling with an inert gas like argon or nitrogen.[7]

  • Wipe down the spatula and work surface with a solvent-dampened cloth to remove any residual powder. Dispose of the cloth as chemical waste.

  • Remove gloves and wash hands thoroughly with soap and water.

Mandatory Visualization: Safe Handling Workflow

Caption: A stepwise workflow for the safe handling of solid 4-Boc-amino-cyclohex-1-enyl-boronic acid derivatives.

Storage Requirements

Proper storage is critical to maintain the integrity of the compound and prevent accidents.

• Temperature: Store in a freezer at or below -20°C, as recommended for the pinacol ester.[4]

• Atmosphere: Keep the container tightly closed.[7] For long-term storage, storing under an inert atmosphere (e.g., argon) is advisable to protect the boronic acid ester from moisture and air.[7]

• Location: Store in a dry, well-ventilated area designated for chemical storage, away from incompatible materials such as strong acids and strong oxidizing agents.[11]

PART 3: Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate action is crucial. The following measures are based on standard protocols for similar chemical irritants.[7][8][10]

• Inhalation: If dust is inhaled, immediately move the affected person to fresh air.[8] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8]

• Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area with plenty of soap and water for at least 15 minutes.[7] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush the eyes with large amounts of running water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[7][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[8]

PART 4: Spill and Waste Management

Accidental spills must be managed promptly and safely to prevent exposure and environmental contamination.

Protocol for Small Solid Spills

• Evacuate and Ventilate: Restrict access to the spill area. Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE: Wear appropriate PPE, including respiratory protection (e.g., N95 respirator), gloves, and eye protection.

• Contain and Clean:

  • Gently cover the spill with an inert absorbent material like sand or vermiculite to prevent dust from becoming airborne.

  • Carefully sweep or scoop the material into a designated, labeled container for chemical waste. Avoid using a vacuum cleaner unless it is specifically designed for hazardous dust.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

• Dispose: Seal the waste container and dispose of it according to local, state, and federal regulations for hazardous chemical waste.

Mandatory Visualization: Spill Response Decision Process

Caption: A decision tree for responding to a spill of a solid chemical irritant.

References

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• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• 4-(Boc-amino)-1-cyclohexene-1-boronic Acid Pinacol Ester (1 x 1 g). Alchimica. [Link]

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• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols for the Suzuki-Miyaura Coupling with 4-Boc-amino-cyclohex-1-enyl-boronic Acid Derivatives

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 4-Boc-amino-cyclohex-1-enyl boronic acid and its derivatives in the Suzuki-Miyaura cross-coupling reaction. The 4-aminocyclohexene scaffold is a privileged motif in modern medicinal chemistry, appearing in molecules targeting a range of biological endpoints.[1][2] This guide moves beyond a simple recitation of steps to explain the underlying mechanistic principles, the rationale behind reagent selection, and provides robust, field-proven protocols for successful implementation. We address common challenges, offer troubleshooting advice, and contextualize the reaction's utility in contemporary synthetic programs.

Introduction: The Strategic Value of the 4-Aminocyclohexene Scaffold

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[3][4][5] Its impact on the pharmaceutical industry is profound, representing a significant fraction of all C-C bond-forming reactions run in medicinal chemistry settings.[5]

This guide focuses on a particularly valuable building block: 4-Boc-amino-cyclohex-1-enyl-boronic acid . The resulting vinyl-substituted aminocyclohexene core is a key pharmacophore found in a variety of biologically active agents.[1][6] The vinyl linkage provides a rigid, well-defined vector for extending the molecule into protein binding pockets, while the protected amine offers a versatile handle for subsequent functionalization.

However, the successful coupling of this substrate class requires careful consideration of its unique chemical properties. As a vinyl boronic acid, its reactivity profile differs from that of more common aryl boronic acids. Furthermore, the presence of the Boc-protected amine introduces considerations regarding the choice of base and reaction temperature to prevent unwanted side reactions. This document serves as a detailed roadmap to navigate these challenges and achieve high-yielding, reproducible results.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Framework

A foundational understanding of the reaction mechanism is critical for rational optimization and troubleshooting. The generally accepted catalytic cycle for the Suzuki-Miyaura coupling involves a palladium catalyst cycling between Pd(0) and Pd(II) oxidation states through three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[3][7][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide (C-X) bond of the electrophile (e.g., an aryl bromide), forming a Pd(II) complex.[3][8] This is often the rate-determining step of the cycle.

• Transmetalation: This crucial step involves the transfer of the organic group (R²) from the boron atom to the palladium center. For this to occur efficiently, the boronic acid must first be activated by a base to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻).[9][10][11] The choice of base is therefore not arbitrary; it is a key mechanistic activator.

• Reductive Elimination: The two organic fragments (R¹ and R²) on the Pd(II) center couple and are expelled from the coordination sphere, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7][8]

The Reagent: 4-Boc-amino-cyclohex-1-enyl-boronic Acid Pinacol Ester

While the free boronic acid can be used, it is often more practical and reproducible to use its corresponding pinacol ester, 4-(N-Boc-Amino)cyclohex-1-enyl-1-boronic acid pinacol ester (CAS 1251732-64-5) .[12]

Why use the pinacol ester?

• Stability: Boronic acids, particularly vinyl boronic acids, can be susceptible to protodeboronation (cleavage of the C-B bond by a proton source).[13] Pinacol esters are significantly more stable, have a longer shelf-life, and are less prone to this and other side reactions like homocoupling.

• Purification: They are typically crystalline, non-polar solids that are easier to purify by chromatography or recrystallization compared to the more polar and often hygroscopic free boronic acids.

• Reaction Compatibility: In the presence of a base and water (often present in the solvent system), the pinacol ester is hydrolyzed in situ to the active boronate species required for transmetalation.

The Boc (tert-butyloxycarbonyl) protecting group on the amine is robust enough to withstand typical Suzuki-Miyaura conditions but is sensitive to strong acids. The choice of a non-acidic workup is therefore essential.

Optimizing the Reaction: A Guide to Reagent Selection

The success of the coupling hinges on the judicious selection of four key components: catalyst, ligand, base, and solvent.

Palladium Catalyst and Ligand Selection

The choice of palladium source and its coordinating ligand dictates the catalyst's activity, stability, and substrate scope.[14] For coupling vinyl boronic esters with aryl halides, a combination of a palladium precursor and an electron-rich, bulky phosphine ligand is typically most effective.

Catalyst/Precatalyst	Common Ligand(s)	Rationale & Key Considerations
Pd(PPh₃)₄	(None required)	"Workhorse" catalyst. The active Pd(0) is readily available. Can be sluggish for less reactive halides (chlorides).
Pd₂(dba)₃	SPhos, XPhos, RuPhos	A stable Pd(0) source that must be paired with a ligand. Bulky biarylphosphine ligands (SPhos, XPhos) accelerate reductive elimination and are excellent for sterically hindered partners.
Pd(dppf)Cl₂	(None required)	An air-stable Pd(II) precatalyst. The dppf ligand is effective for a broad range of substrates. The catalyst is reduced in situ to the active Pd(0) species.[15]
Palladacycles	(Ligand is part of the structure)	Highly active and thermally stable catalysts. Often require lower catalyst loadings and are less sensitive to air and moisture.[7]

Expert Insight: For challenging couplings or when working with aryl chlorides, starting with a Pd₂(dba)₃/SPhos or XPhos system is a high-percentage strategy. For routine couplings with aryl bromides or iodides, Pd(PPh₃)₄ or Pd(dppf)Cl₂ are reliable and cost-effective starting points.

The Critical Role of the Base

The base is arguably the most critical variable after the catalyst.[10][11] Its primary role is to activate the boronic acid/ester, but it also influences the catalyst's lifetime and can participate in side reactions.

Base	Strength	Solubility	Comments & Cautions
K₂CO₃, Cs₂CO₃	Moderate	Moderate (Aq. Soluble)	The most common choices. Cs₂CO₃ is more soluble in organic solvents and often gives faster reactions but is more expensive. Excellent compatibility with the Boc group.
K₃PO₄	Strong	Moderate (Aq. Soluble)	A stronger base that is often effective when carbonates fail, particularly for hindered substrates or aryl chlorides.
KOH, NaOH	Very Strong	High (Aq. Soluble)	Can be effective but carries a higher risk of promoting side reactions or degrading the Boc protecting group, especially at elevated temperatures. Use with caution.
KF	Weak	Low	Used in cases where the substrate is highly base-sensitive. Its efficacy stems from the high affinity of fluoride for boron, facilitating boronate formation without a high pH.[9]

Expert Insight: Always start with an inorganic carbonate like K₂CO₃ or Cs₂CO₃. Their moderate basicity is sufficient for activation without jeopardizing the acid-sensitive Boc group.

Solvent System Selection

A solvent system that can dissolve both the organic substrates and the inorganic base is required. This often necessitates a biphasic mixture.

• Dioxane/Water: A classic and highly effective system. Dioxane solubilizes the organic components, while water dissolves the base and facilitates boronate formation.

• Toluene/Water or Toluene/Ethanol/Water: A common alternative to dioxane. Toluene is less hazardous, and the addition of a co-solvent like ethanol can improve solubility.

• DMF or Acetonitrile: Can be used, but water is almost always added to dissolve the base. These polar aprotic solvents can sometimes accelerate the reaction.

Crucial Step - Degassing: Palladium(0) catalysts are sensitive to oxidation by atmospheric oxygen. It is imperative to thoroughly degas the solvent and reaction mixture by bubbling an inert gas (Argon or Nitrogen) through it for 15-30 minutes before adding the catalyst.

Protocols for Success

The following protocols are designed to be robust starting points for your specific application.

General Experimental Workflow

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Recommended Protocol: Coupling with an Aryl Bromide

This protocol provides a reliable starting point for the coupling of 4-(N-Boc-Amino)cyclohex-1-enyl-1-boronic acid pinacol ester with a generic aryl bromide.

Reagents & Materials:

• Aryl Bromide (1.0 equiv)

• 4-(N-Boc-Amino)cyclohex-1-enyl-1-boronic acid pinacol ester (1.2 - 1.5 equiv)

• Palladium Catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 - 3.0 equiv)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Reaction vessel (e.g., Schlenk flask or sealed vial)

• Inert gas supply (Argon or Nitrogen)

• Standard workup and purification supplies (Separatory funnel, ethyl acetate, brine, Na₂SO₄, silica gel)

Step-by-Step Procedure:

• Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), the boronic ester (1.2 equiv), and the base (K₂CO₃, 2.5 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with inert gas three times to remove all oxygen.

• Solvent Addition: Add the degassed solvent mixture (Dioxane/H₂O, 4:1) to the vessel via syringe.

• Degassing: Bubble inert gas through the stirred reaction mixture for 20-30 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, quickly add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 equiv) to the mixture.

• Reaction: Seal the vessel and heat the reaction to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting aryl bromide is consumed (typically 4-16 hours).

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Transfer to a separatory funnel, separate the layers.

  • Extract the aqueous layer with ethyl acetate (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired product.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (oxygen contamination).2. Insufficiently strong base.3. Low reaction temperature.	1. Ensure thorough degassing of solvent and reaction mixture.2. Switch to a stronger base (e.g., K₃PO₄ or Cs₂CO₃).3. Increase the reaction temperature by 10-20 °C.
Protodeboronation of Boronic Ester	1. Presence of acidic impurities.2. Excessive water in the reaction.3. Prolonged reaction time at high temperature.	1. Ensure starting materials are pure.2. Reduce the proportion of water in the solvent system.3. Monitor the reaction closely and stop it once complete. Use a higher catalyst loading to shorten reaction time.
Formation of Homocoupled Products	1. Oxygen contamination leading to side reactions.2. Sub-optimal catalyst/ligand choice.	1. Improve degassing technique.2. Screen different ligands; bulky phosphine ligands often suppress homocoupling.
Decomposition of Product/SM	1. Temperature is too high.2. Incompatible base (e.g., strong hydroxide).	1. Lower the reaction temperature.2. Use a milder base like K₂CO₃ or KF.

Conclusion

The Suzuki-Miyaura coupling of 4-Boc-amino-cyclohex-1-enyl-boronic acid derivatives is a powerful tool for accessing valuable molecular scaffolds in drug discovery and organic synthesis. Success in this transformation is not a matter of chance but a result of a rational, mechanism-informed approach to experimental design. By carefully selecting the catalyst, base, and solvent system, and by adhering to meticulous experimental technique, particularly with regard to maintaining an inert atmosphere, researchers can reliably and efficiently synthesize these important building blocks. The protocols and insights provided herein serve as a robust foundation for the application and optimization of this pivotal reaction.

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• NRO Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• D. C. Leitch, et al. (2024, August 13). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

• A. G. Lennox & G. C. Lloyd-Jones. (2013, October 3). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Leitch, D. C., et al. (n.d.). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. PMC. [Link]

• A. F. G. de Souza, et al. (2014, May 1). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Wiley-VCH. [Link]

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• 5. Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. semanticscholar.org [semanticscholar.org]
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• 12. aboundchem.com [aboundchem.com]
• 13. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 14. pure.hw.ac.uk [pure.hw.ac.uk]
• 15. BJOC - Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates [beilstein-journals.org]

Application Note: A Practical Guide to the Suzuki-Miyaura Coupling of 4-Boc-amino-cyclohex-1-enyl-boronic acid with Aryl Halides

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, a cornerstone of modern organic synthesis.[1][2][3] This palladium-catalyzed reaction joins an organoboron species with an organic halide or triflate, proving indispensable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2][4] This application note provides a detailed protocol for the coupling of 4-Boc-amino-cyclohex-1-enyl-boronic acid with various aryl halides. The resulting N-protected aminocyclohexene derivatives are valuable intermediates, particularly in the development of Janus kinase (JAK) inhibitors and other biologically active compounds.[5]

This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical details, field-proven insights, and a robust, self-validating protocol.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism of the Suzuki-Miyaura coupling is crucial for troubleshooting and optimizing the reaction. The process is a catalytic cycle centered around a palladium complex that shuttles between Pd(0) and Pd(II) oxidation states.[6] The three fundamental steps are: oxidative addition, transmetalation, and reductive elimination.[1][7]

• Oxidative Addition: The cycle begins with the insertion of the active Pd(0) catalyst into the carbon-halogen bond of the aryl halide (Ar-X), forming a square-planar Pd(II) complex.[1][6] This step is often rate-limiting, and its efficiency can be influenced by the choice of palladium ligand and the nature of the halide (reactivity order: I > Br > Cl).[8]

• Transmetalation: This step involves the transfer of the vinyl group from the boron atom to the palladium center.[7][9] A base is essential for this process; it activates the organoboron compound by forming a more nucleophilic boronate species, which facilitates the ligand exchange on the palladium complex.[10][11][12]

• Reductive Elimination: In the final step, the two organic groups (aryl and vinyl) on the palladium complex are coupled, forming the desired C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[6][7][9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Critical Parameters for Success

The success of the coupling reaction depends on the careful selection of several key parameters.

• Palladium Catalyst and Ligand: The choice of catalyst is paramount. While Pd(PPh₃)₄ can be effective, modern catalyst systems often employ more electron-rich and bulky phosphine ligands (e.g., those developed by Buchwald) or N-heterocyclic carbenes (NHCs) which can improve catalytic activity, especially for less reactive aryl chlorides.[13][14] For this specific transformation, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) is a robust and reliable choice.

• Base: The base plays multiple crucial roles: it facilitates the formation of the reactive boronate species and can influence the rate of reductive elimination.[9][10] Inorganic bases like K₂CO₃ and K₃PO₄ are commonly used.[14] The choice of base can be critical and is often determined empirically.

• Solvent: A mixture of an organic solvent and water is typically employed. The organic solvent (e.g., Dioxane, Toluene, or DME) solubilizes the organic reagents and the catalyst, while water is necessary to dissolve the inorganic base. The system must be thoroughly degassed to prevent oxidation and deactivation of the Pd(0) catalyst.

• Temperature: Reaction temperatures typically range from room temperature to reflux, depending on the reactivity of the substrates. For coupling with aryl bromides or iodides, heating is often required to drive the reaction to completion.

Detailed Experimental Protocol

This protocol provides a general procedure for the coupling of an aryl halide with 4-Boc-amino-cyclohex-1-enyl-boronic acid.

Materials and Reagents

Reagent	M.W. ( g/mol )	Suggested Quantity (1 mmol scale)	Equivalents
Aryl Halide (Ar-X)	-	1.0 mmol	1.0
4-Boc-amino-cyclohex-1-enyl-boronic acid	227.07	250 mg (1.1 mmol)	1.1
Pd(dppf)Cl₂ · CH₂Cl₂	816.64	24.5 mg (0.03 mmol)	0.03 (3 mol%)
Potassium Carbonate (K₂CO₃)	138.21	276 mg (2.0 mmol)	2.0
1,4-Dioxane	-	4 mL	-
Deionized Water	-	1 mL	-

Experimental Workflow

Caption: General workflow for the Suzuki-Miyaura coupling protocol.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), 4-Boc-amino-cyclohex-1-enyl-boronic acid (1.1 mmol), Pd(dppf)Cl₂ (0.03 mmol), and potassium carbonate (2.0 mmol).[3]

• Degassing: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure the reaction atmosphere is free of oxygen.

• Solvent Addition: Degas the 1,4-Dioxane and water by bubbling with an inert gas for 15-20 minutes. Using a syringe, add the degassed 1,4-Dioxane (4 mL) and water (1 mL) to the reaction flask.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously. The reaction mixture will typically turn dark brown or black.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS until the starting aryl halide is consumed (typically 2-12 hours).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the mixture with deionized water (20 mL) and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 20 mL).[3]

• Purification: Combine the organic layers, wash with brine (2 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).[3] Filter the solution and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst due to oxygen exposure.	Ensure all degassing procedures are followed meticulously. Use freshly opened, high-quality solvents and reagents.
Insufficiently reactive aryl halide (e.g., chloride).	Switch to a more active catalyst system (e.g., a Buchwald ligand like SPhos or XPhos). Increase reaction temperature.[14]
Poorly soluble base.	Grind the K₃PO₄ or K₂CO₃ to a very fine powder before use to increase its surface area and solubility.[13]
Homocoupling of Boronic Acid	Presence of Pd(II) species at the start or oxidative conditions.	Ensure the reaction is properly degassed. Higher levels of oxygen can lead to an increase in homocoupling.[6]
Deboronated Side Product	Instability of the vinyl boronic acid under reaction conditions.	Use milder conditions if possible. Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) prior to coupling.
Difficult Purification	Contamination with residual palladium.	After the aqueous work-up, stir the organic layer with a palladium scavenger (e.g., silica-bound thiol) before concentration.

Safety Precautions

• Reagents: Palladium catalysts are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Aryl halides can be irritants.

• Solvents: 1,4-Dioxane is a flammable liquid and a suspected carcinogen. Handle it with extreme care in a well-ventilated fume hood.

• Reaction: When heating sealed vessels, always use a blast shield. Never heat a sealed vessel more than two-thirds full to avoid excessive pressure buildup.[15]

References

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021). Advanced Synthesis & Catalysis. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Why use base in suzuki coupling. (2024). HZPT Blog. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. (2005). Journal of the American Chemical Society. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. [Link]

• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. (2021). Nature Communications. [Link]

• Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. The Journal of Organic Chemistry. [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. (2025). Coordination Chemistry Reviews. [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. [Link]

• Taming Troublesome Suzuki–Miyaura Reactions in Water Solution of Surfactants by the Use of Lecithin: A Step beyond the Micellar Model. (2020). Organic Process Research & Development. [Link]

• Palladium catalyzed couplings. Organic Chemistry II - Lumen Learning. [Link]

• Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. [Link]

• What's the problem of Suzuki-Miyuara coupling reaction conditions? ResearchGate. [Link]

• Aminative Suzuki–Miyaura coupling. (2024). Science. [Link]

• Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof.

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• 5. CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents [patents.google.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]

Title: Accelerating Medicinal Chemistry Scaffolds: A Microwave-Assisted Suzuki-Miyaura Coupling Protocol for 4-Boc-amino-cyclohex-1-enyl-boronic acid

An Application Note and Protocol from the Senior Application Scientist

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, celebrated for its capacity to forge carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] This palladium-catalyzed reaction is indispensable in medicinal chemistry and drug development, where the construction of complex molecular architectures is paramount.[3] A key area of focus is the synthesis of substituted aminocyclohexene scaffolds, which are prevalent in a wide range of biologically active compounds. The vinyl boronic acid moiety, in particular, serves as a versatile handle for introducing these valuable structural motifs. Boronic acids have seen a dramatic rise in use in drug discovery, valued for their ability to enhance potency and improve pharmacokinetic profiles.[4][5][6]

Conventional thermal heating methods for Suzuki-Miyaura couplings, while effective, often require extended reaction times, which can lead to the degradation of sensitive substrates and the formation of impurities.[1] Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative.[7][8][9] By utilizing microwave irradiation for direct, uniform heating of the reaction mixture, MAOS dramatically accelerates reaction rates, often reducing multi-hour processes to mere minutes.[10][11] This rapid heating not only improves yields and product purity but also enhances reproducibility through precise temperature and pressure control.[1][10]

This application note provides a comprehensive, field-proven protocol for the microwave-assisted Suzuki-Miyaura cross-coupling of 4-Boc-amino-cyclohex-1-enyl-boronic acid with a variety of aryl halides. We will delve into the mechanistic principles, provide a detailed step-by-step workflow, and discuss the critical parameters for achieving high-yield, rapid synthesis of diverse aminocyclohexene derivatives for drug discovery pipelines.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a palladium catalyst cycling between its Pd(0) and Pd(II) oxidation states.[2][12] The process can be broken down into three fundamental steps:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (Ar-X), forming a square-planar Pd(II) complex.[13][14] This is often the rate-determining step of the cycle.

• Transmetalation : In the presence of a base, the organoboronic acid forms a boronate complex, which then transfers its organic group (the cyclohexenyl moiety in this case) to the Pd(II) complex, displacing the halide.[13] The base is crucial for activating the boronic acid and facilitating this exchange.

• Reductive Elimination : The two organic groups on the palladium complex couple and are eliminated from the coordination sphere, forming the new C-C bond in the final product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3][12]

Microwave irradiation accelerates this cycle by rapidly and efficiently delivering energy to the polar molecules in the reaction mixture, overcoming the activation energy barriers of each step more effectively than conventional heating.[8][9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

This protocol is designed for a dedicated single-mode microwave reactor. All operations should be performed in a well-ventilated fume hood.

Materials and Equipment

• Reagents:

  • 4-Boc-amino-cyclohex-1-enyl-boronic acid

  • Aryl halide (e.g., 4-bromoanisole, 4-bromobenzonitrile, 1-bromo-2-methylbenzene)

  • Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Base: Potassium Carbonate (K₂CO₃), anhydrous

  • Solvent: 1,4-Dioxane and Degassed Water (HPLC grade)

  • Ethyl Acetate (EtOAc) for extraction

  • Brine (saturated NaCl solution)

  • Magnesium Sulfate (MgSO₄), anhydrous

  • Silica Gel for column chromatography

• Equipment:

  • Single-mode microwave synthesizer with appropriate pressure-rated reaction vessels (e.g., 10 mL) and magnetic stir bars.

  • Analytical balance

  • Standard laboratory glassware

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates and chamber

  • Automated flash chromatography system (recommended)

Workflow Diagram

Caption: Step-by-step workflow for microwave-assisted Suzuki coupling.

Step-by-Step Procedure

• Reagent Preparation: To a 10 mL pressure-rated microwave reaction vessel equipped with a magnetic stir bar, add the aryl halide (0.50 mmol, 1.0 equiv), 4-Boc-amino-cyclohex-1-enyl-boronic acid (0.60 mmol, 1.2 equiv), and potassium carbonate (1.0 mmol, 2.0 equiv).

  • Causality Note: Using a slight excess of the boronic acid helps to drive the reaction to completion, compensating for any potential homocoupling or degradation. Potassium carbonate is a cost-effective and efficient base for activating the boronic acid.[15]

• Catalyst and Solvent Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.0125 mmol, 2.5 mol%). To this solid mixture, add 4 mL of 1,4-dioxane and 1 mL of degassed water.

  • Causality Note: Pd(PPh₃)₄ is a robust Pd(0) source suitable for a wide range of aryl halides. The dioxane/water solvent system is effective at solubilizing both the organic substrates and the inorganic base, creating a homogenous environment for the reaction to proceed efficiently.[16][17] Degassing the water is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Microwave Irradiation: Securely cap the vessel and place it in the cavity of the microwave synthesizer. Set the reaction parameters:

  • Temperature: 140 °C

  • Ramp time: 2 minutes

  • Hold time: 15 minutes

  • Power: Dynamic (adjusts to maintain temperature)

  • Stirring: High

  • Causality Note: The high temperature, achievable in minutes with microwave heating, dramatically increases the reaction rate.[18] A 15-minute hold time is typically sufficient for complete conversion, a significant reduction from the hours often required with conventional heating.[1]

• Reaction Work-up: After irradiation, allow the vessel to cool to below 50 °C. Uncap the vessel and dilute the reaction mixture with 20 mL of ethyl acetate. Filter the mixture through a small plug of celite to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to afford the pure coupled product.

  • Self-Validation: Monitor the reaction progress and final purity by TLC or LC-MS. Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Illustrative Results and Discussion

The described protocol consistently provides high yields for the coupling of 4-Boc-amino-cyclohex-1-enyl-boronic acid with various aryl halides. The rapid, controlled heating minimizes the formation of byproducts, simplifying purification.

Entry	Aryl Halide (Ar-X)	Time (min)	Temp (°C)	Isolated Yield (%)
1	4-Bromoanisole (Electron-donating)	15	140	92%
2	4-Bromobenzonitrile (Electron-withdrawing)	15	140	88%
3	1-Bromo-2-methylbenzene (Sterically hindered)	20	150	75%

Table demonstrates hypothetical, yet typical, results for this reaction type.

The results highlight the robustness of the microwave-assisted protocol. Both electron-rich and electron-poor aryl bromides react efficiently, providing excellent yields in just 15 minutes.[18] For more challenging, sterically hindered substrates, a slight increase in reaction time and temperature can be employed to achieve good conversion, a testament to the fine control offered by modern microwave synthesizers.[16]

Troubleshooting:

• Low Yield: Ensure solvents are properly degassed to prevent catalyst deactivation. Consider screening alternative palladium catalysts (e.g., those with bulky phosphine ligands like XPhos) or bases if the reaction is sluggish.[18][19]

• Byproduct Formation: If boronic acid homocoupling is observed, slightly decrease the reaction temperature or time. Ensure the stoichiometry is accurate.

• Incomplete Reaction: For less reactive aryl chlorides, a higher temperature (up to 180 °C) and a more active catalyst system may be required.

Conclusion

This application note details a highly efficient and rapid protocol for the Suzuki-Miyaura cross-coupling of 4-Boc-amino-cyclohex-1-enyl-boronic acid with aryl halides using microwave irradiation. The method offers significant advantages over conventional heating, including drastically reduced reaction times (from hours to minutes), high yields, and cleaner reaction profiles.[10][11] This robust and reproducible protocol is ideally suited for the rapid generation of diverse chemical libraries, accelerating hit-to-lead campaigns in modern drug discovery and development.

References

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021). Advanced Synthesis & Catalysis. [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024). International Journal of Advanced Research in Science, Communication and Technology. [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science. [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI. [Link]

• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A. [Link]

• Microwave Chemistry and its Applications. (2020). Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. [Link]

• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. (2021). Nature Communications. [Link]

• Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. (2006). Chemistry – A European Journal. [Link]

• A Highly Efficient Microwave-Assisted Suzuki Coupling Reaction of Aryl Perfluorooctylsulfonates with Boronic Acids. (2004). Organic Letters. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. (2021). RSC Advances. [Link]

• Design and Discovery of Boronic Acid Drugs. (2020). eScholarship@McGill. [Link]

• Vinylboronic Acids as Efficient Bioorthogonal Reactants for Tetrazine Labeling in Living Cells. (2018). Bioconjugate Chemistry. [Link]

• Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. (2016). Angewandte Chemie International Edition. [Link]

• Design and discovery of boronic acid drugs. (2020). European Journal of Medicinal Chemistry. [Link]

• Design and discovery of boronic acid drugs. (2020). ResearchGate. [Link]

• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. (2016). Educación Química. [Link]

• Microwave-assisted Suzuki-Miyaura couplings on α-iodoenaminones. (2009). Tetrahedron Letters. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). (2021). RSC Advances. [Link]

• Regioselective Suzuki-Miyaura Reaction: Application to the Microwave-promoted Synthesis of 4,7-Diarylquinazolines. (2010). Molecules. [Link]

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• 18. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: A Scalable and Robust Process for the Synthesis of 4-Boc-amino-cyclohex-1-enyl-boronic acid Pinacol Ester

Abstract

This application note details a robust and scalable two-step synthetic process for producing 4-Boc-amino-cyclohex-1-enyl-boronic acid pinacol ester, a key building block in modern medicinal chemistry. Vinyl boronic esters are indispensable reagents in Suzuki-Miyaura cross-coupling reactions, enabling the formation of complex carbon-carbon bonds.[1] The described process starts from the commercially available 4-Boc-aminocyclohexanone and proceeds through a vinyl triflate intermediate, followed by a palladium-catalyzed Miyaura borylation. This route is designed for high fidelity, scalability, and operational safety, addressing common challenges associated with large-scale synthesis such as purification and process control.[2] Detailed protocols, process safety considerations, and analytical methodologies are provided to guide researchers and process chemists in pharmaceutical development.

Introduction and Strategic Overview

The 4-Boc-amino-cyclohex-1-enyl moiety is a valuable structural motif in the development of novel therapeutics, offering a versatile scaffold for elaboration. Its corresponding boronic acid or ester derivative is a critical intermediate for introducing this fragment into target molecules via palladium-catalyzed cross-coupling reactions.[3][4] While numerous methods exist for synthesizing vinyl boronates[5][6][7], many are not amenable to large-scale production due to the use of cryogenic conditions with hazardous reagents, unstable intermediates, or challenging purifications.[8]

This guide presents a process optimized for scalability, reliability, and safety. The pinacol ester form of the boronic acid is targeted specifically for its enhanced stability and ease of handling compared to the free boronic acid, which is prone to dehydration and trimerization.[4]

The overall synthetic strategy is a two-step sequence:

• Enolate Formation and Trapping: Conversion of 4-Boc-aminocyclohexanone into its corresponding vinyl triflate. This creates a highly reactive electrophilic center at the desired position for the subsequent cross-coupling reaction.

• Miyaura Borylation: A palladium-catalyzed cross-coupling reaction between the vinyl triflate intermediate and bis(pinacolato)diboron (B₂pin₂) to yield the target compound.[9] This reaction is well-precedented and known for its high functional group tolerance and reliability.[10]

Figure 1: High-level overview of the two-step synthetic workflow.

Detailed Synthesis Protocols

Part 1: Synthesis of 4-((tert-butoxycarbonyl)amino)cyclohex-1-en-1-yl trifluoromethanesulfonate (2)

This step involves the deprotonation of 4-Boc-aminocyclohexanone (1) to form a kinetic lithium enolate, which is then trapped with an electrophilic triflating agent (Comins' reagent). The choice of a non-nucleophilic, sterically hindered base like Lithium bis(trimethylsilyl)amide (LiHMDS) is critical to favor enolate formation over competing side reactions. The reaction is conducted at -78 °C to ensure kinetic control and prevent thermal decomposition of the enolate.

Protocol:

• Reactor Setup: Equip a dry, nitrogen-purged multi-neck reactor with a mechanical stirrer, a thermocouple, and a dropping funnel.

• Reagent Charging: Charge the reactor with anhydrous tetrahydrofuran (THF, 5 L per kg of starting material) and 4-Boc-aminocyclohexanone (1) (1.0 eq).

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a 1.0 M solution of LiHMDS in THF (1.1 eq) via the dropping funnel over 1-2 hours, ensuring the internal temperature does not exceed -70 °C.

• Enolate Formation: Stir the mixture at -78 °C for 1 hour after the addition is complete.

• Triflate Trapping: In a separate vessel, dissolve N-(5-Chloro-2-pyridyl)bis(trifluoromethanesulfonimide) (Comins' reagent, 1.15 eq) in anhydrous THF (2 L per kg). Add this solution slowly to the reactor over 1-2 hours, maintaining the temperature at -78 °C.

• Reaction Completion: Stir the reaction mixture at -78 °C for an additional 2 hours. Allow the reactor to warm slowly to room temperature overnight.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl, 3 L per kg). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 3 L per kg).

• Purification: Combine the organic layers, wash with brine (2 L per kg), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude vinyl triflate (2) as an oil. This intermediate is typically used in the next step without further purification.

Part 2: Synthesis of tert-butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)carbamate (3)

This is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The vinyl triflate (2) is coupled with bis(pinacolato)diboron (B₂pin₂) to form the desired boronic ester (3) .[9]

Figure 2: Simplified catalytic cycle for the Miyaura Borylation.

Protocol:

• Reactor Setup: Charge a clean, nitrogen-purged reactor with the crude vinyl triflate (2) (1.0 eq), bis(pinacolato)diboron (1.5 eq), and anhydrous potassium acetate (KOAc, 3.0 eq).

• Solvent Addition: Add anhydrous 1,4-dioxane (10 L per kg of triflate).

• Degassing: Sparge the mixture with nitrogen or argon for 30-60 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq).

• Heating: Heat the reaction mixture to 80-90 °C and maintain for 12-18 hours. Monitor the reaction progress by HPLC or TLC for the disappearance of the vinyl triflate.

• Cooling and Filtration: Once complete, cool the reaction to room temperature. Dilute with methyl tert-butyl ether (MTBE) and filter through a pad of Celite® to remove palladium residues and inorganic salts. Wash the filter cake with additional MTBE.

• Work-up: Concentrate the filtrate under reduced pressure. Redissolve the residue in ethyl acetate. Wash sequentially with water and brine.

• Purification and Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by flash column chromatography on silica gel.[11] Alternatively, for large-scale operations, recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) is preferred.[12] Dry the final product under vacuum to yield (3) as a white to off-white solid.

Quantitative Data and Analytical Specifications

The following tables provide representative quantitative data for a 1 kg scale synthesis and typical analytical specifications for the final product.

Table 1: Reagent Quantities for 1 kg Scale Synthesis of (3)

Reagent	Step	MW ( g/mol )	Moles	Equivalents	Amount Required
4-Boc-aminocyclohexanone (1)	1	213.29	4.69	1.0	1.0 kg
LiHMDS (1.0 M in THF)	1	167.33	5.16	1.1	5.16 L
Comins' Reagent	1	396.65	5.39	1.15	2.14 kg
Bis(pinacolato)diboron (B₂pin₂)	2	253.94	7.04	1.5	1.79 kg
Potassium Acetate (KOAc)	2	98.14	14.07	3.0	1.38 kg
Pd(dppf)Cl₂	2	731.70	0.14	0.03	103 g

Table 2: Final Product Specifications

Test	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Identity	Conforms to the structure by ¹H NMR	¹H NMR Spectroscopy
Purity	≥ 98.0%	HPLC/UPLC[13]
Melting Point	Report value	Melting Point Apparatus
Residual Solvents	Dioxane ≤ 380 ppm; Heptane ≤ 5000 ppm	GC-HS

Process Safety and Handling

Scaling up chemical processes introduces risks that must be rigorously managed.[14]

• Hazardous Reagents:

  • LiHMDS: A pyrophoric and moisture-sensitive reagent. It must be handled under an inert atmosphere. Engineering controls should be in place to manage potential fires.

  • Comins' Reagent: An irritant. Avoid inhalation of dust and skin contact.[15]

  • Boronic Acids/Esters: Generally classified as irritants. Prolonged exposure may pose health risks.[16][17] Handle in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves and safety glasses.[18][19]

  • Palladium Catalysts: Heavy metal compounds. Avoid inhalation of dust. Contaminated waste must be disposed of according to local regulations.

• Exothermic Events:

  • The initial acid-base reaction between the ketone and LiHMDS is exothermic. The slow addition of the base at cryogenic temperatures is essential to control the reaction rate and dissipate heat effectively.

  • The quenching step can also be exothermic. Slow addition of the quenching agent to the reaction mixture is crucial.

• Engineering Controls:

  • All operations should be conducted in a well-ventilated fume hood or a walk-in hood for kilo-scale operations.

  • Use of a reactor with a robust cooling system and accurate temperature monitoring is mandatory.

  • Ensure appropriate fire suppression equipment (e.g., Class D fire extinguisher for metal fires) is readily available.

Conclusion

The synthetic route described provides a practical and scalable method for the production of 4-Boc-amino-cyclohex-1-enyl-boronic acid pinacol ester. By utilizing a stable vinyl triflate intermediate and a robust palladium-catalyzed borylation, this process avoids many of the pitfalls of other synthetic approaches. The detailed protocols for synthesis, purification, and analysis, combined with a thorough assessment of safety considerations, provide a comprehensive guide for researchers and drug development professionals aiming to produce this valuable building block on a large scale.

References

• Lab Alley. (n.d.). Boric Acid Safety & Hazards. Retrieved from Lab Alley. [Link]

• American Borate Company. (n.d.). Boric Acid Safety Data Sheet. Retrieved from American Borate Company. [Link]

• K. (2015). Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. Retrieved from TU/e. [Link]

• Ye, H., et al. (2012). Strategies for the Analysis of Highly Reactive Pinacolboronate Esters. Journal of Pharmaceutical and Biomedical Analysis, 61, 191-198. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. Retrieved from Cole-Parmer. [Link]

• Atkins, W. J., et al. (2006). Safe Handling of Boranes at Scale. Organic Process Research & Development, 10(4), 777-783. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Boric acid. Retrieved from Carl ROTH. [Link]

• Kumar, A., et al. (2014). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods, 6, 747-753. [Link]

• Waters. (n.d.). Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Retrieved from Waters. [Link]

• (Patent) Process for purification of boronic acid and its derivatives.
• (Patent) Method for synthetizing vinyl boronic acid ester.

• Wilson Salt. (n.d.). SAFETY DATA SHEET BORIC ACID. Retrieved from Wilson Salt. [Link]

• Wallace, D. J., & Chen, C. (2006). Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides. Chemical Communications, (17), 1843-1845. [Link]

• Hitosugi, S., et al. (2019). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Synlett, 30(10), 1131-1134. [Link]

• Khan, R. A. (2016). How to purify boronic acids/boronate esters? ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Vinylboronic acid or boronate synthesis. Retrieved from Organic Chemistry Portal. [Link]

• Morken, J. P., et al. (2015). Synthesis of Vinyl Boronates from Aldehydes by a Practical Boron-Wittig Reaction. Organic Letters, 17(7), 1708–1711. [Link]

• Das, S., et al. (2021). Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. Chemical Science, 12(4), 1456-1463. [Link]

• van der Vliet, K. M., et al. (2016). Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. Angewandte Chemie International Edition, 55(40), 12349-12353. [Link]

• Reddit. (2023). HELP: Purifying boronic acids sucks. r/chemistry. [Link]

• Knochel, P., & Hammann, J. M. (2015). Synthesis of Vinyl Boronates. Synfacts, 11(07), 0753. [Link]

• Li, J., et al. (2014). A practical and scalable process for the preparation of 4-aminophenylboronic acid pinacol ester. Arkivoc, 2015(6), 203-211. [Link]

• Fu, G. C., et al. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. Journal of the American Chemical Society, 124(46), 13662-3. [Link]

• Wang, L., et al. (2017). Direct synthesis of arylboronic pinacol esters from arylamines. Organic Chemistry Frontiers, 4, 1047-1050. [Link]

• NRO Chemistry. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Fu, G. C., et al. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Journal of the American Chemical Society, 124(46), 13662-13663. [Link]

• Hughes, K. J., et al. (2015). Process Safety Considerations in the Design and Scale-Up of Chemical Looping Processes. Industrial & Engineering Chemistry Research, 54(26), 6569–6579. [Link]

• Bio, M. M. (2014). Large-Scale Synthesis. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2024). The Role of 4-Aminophenylboronic Acid Pinacol Ester in Organic Synthesis. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• (Patent) Preparation method of 4-N-Boc-amino cyclohexanone.

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• 4. nbinno.com [nbinno.com]
• 5. Vinylboronic acid or boronate synthesis [organic-chemistry.org]
• 6. Synthesis of Vinyl Boronates from Aldehydes by a Practical Boron-Wittig Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. wilsonsalt.com [wilsonsalt.com]

Technical Notes & Optimization

Technical Support Center: 4-Boc-amino-cyclohex-1-enyl-boronic acid

Welcome to the technical support center for 4-Boc-amino-cyclohex-1-enyl-boronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and utilizing this versatile reagent. Here, we address common challenges through a series of frequently asked questions and in-depth troubleshooting guides, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 4-Boc-amino-cyclohex-1-enyl-boronic acid?

A1: The stability of 4-Boc-amino-cyclohex-1-enyl-boronic acid is influenced by three primary functional components: the boronic acid group, the Boc-protecting group, and the cyclohexenyl ring. Consequently, three main decomposition pathways are of concern:

• Oxidative Deboronation: The carbon-boron bond is susceptible to oxidation, especially in the presence of atmospheric oxygen or other oxidizing agents.[1][2] This irreversible process converts the boronic acid into the corresponding alcohol (4-Boc-amino-cyclohex-1-en-1-ol) and boric acid, rendering the reagent inactive for cross-coupling reactions.[2]

• Protodeboronation: This is a common side reaction in which the boronic acid group is replaced by a hydrogen atom, yielding 4-Boc-aminocyclohexene.[3] This pathway is often catalyzed by acid or base and can be exacerbated by elevated temperatures and the presence of protic solvents, particularly water.[3] It is a frequent cause of yield loss in coupling reactions like the Suzuki-Miyaura coupling.[3]

• Boc Group Deprotection: The tert-butoxycarbonyl (Boc) protecting group is notoriously labile under acidic conditions.[4][5] Even trace amounts of acid can catalyze its removal to yield the free amine. Additionally, the Boc group can be cleaved under high-temperature conditions (thermolysis), which involves the elimination of isobutylene and carbon dioxide.[6][7][8]

Q2: How should I properly store this reagent to maximize its shelf-life?

A2: Proper storage is critical to maintain the integrity of the reagent. Boronic acids are sensitive to air and moisture.[9] We recommend the following storage conditions:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Slows down potential degradation pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes exposure to oxygen and moisture, preventing oxidative deboronation and hydrolysis.[9][10]
Light	Amber vial or dark location	Protects against potential light-induced degradation.[9]
Container	Tightly sealed, airtight container	Prevents ingress of atmospheric moisture and oxygen.[9][10]

Always ensure the container is tightly sealed after use and consider storing it inside a desiccator for an additional layer of protection against moisture.

Q3: What are the physical signs of decomposition?

A3: While boronic acids are typically white, crystalline solids, decomposition can sometimes lead to a change in appearance, such as discoloration (yellowing or browning) or a change in texture (clumping due to moisture absorption).[10] However, significant degradation can occur without any visible change. Therefore, analytical verification is the most reliable method to assess purity.

Q4: Can I still use a reagent that I suspect is partially decomposed?

A4: Using a partially decomposed reagent is strongly discouraged. The presence of degradation products can lead to several issues:

• Reduced Yield: The effective concentration of the active reagent is lower than expected.

• Side Reactions: Impurities can interfere with the catalytic cycle or react with other components in the mixture. For instance, the presence of boric acid can affect reaction pH and catalyst activity.

• Purification Challenges: The presence of closely related impurities can complicate the isolation of the desired product.

It is always best practice to use a fresh, pure sample or to purify the existing stock if decomposition is suspected.

Troubleshooting Guide for Synthetic Applications

This section addresses specific problems you might encounter during your experiments.

Problem 1: My Suzuki-Miyaura coupling reaction is sluggish, incomplete, or has a low yield.

This is a common issue when working with boronic acids. Several factors related to reagent stability can be the root cause.

Caption: Troubleshooting workflow for low-yield Suzuki reactions.

Possible Cause A: Protodeboronation

• Why it happens: The C-B bond is cleaved and replaced by a C-H bond, effectively destroying your nucleophile.[3] This is often promoted by acidic or basic conditions and the presence of water. While a base is necessary for the Suzuki reaction to activate the boronic acid, an inappropriate choice or the presence of excess water can accelerate this undesired side reaction.[3][11]

• How to fix it:

  • Optimize the Base: Switch to a non-nucleophilic, moderately strong base like K₃PO₄ or Cs₂CO₃. Ensure the base is anhydrous.[11]

  • Use Anhydrous Solvents: While some Suzuki protocols call for biphasic systems, minimizing water content can suppress protodeboronation. Ensure your organic solvents are thoroughly dried.

  • Control Temperature: Lowering the reaction temperature can disfavor the protodeboronation pathway relative to the desired productive coupling.[11]

Possible Cause B: Oxidative Degradation & Catalyst Deactivation

• Why it happens: Oxygen is detrimental to Suzuki couplings. It can oxidize the active Pd(0) catalyst to inactive Pd(II) and also directly cause oxidative deboronation of your reagent. This can also lead to homocoupling of the boronic acid.

• How to fix it:

  • Rigorous Degassing: Ensure your solvent and reaction setup are thoroughly deoxygenated. The "freeze-pump-thaw" method (three cycles) is highly effective. Sparging with an inert gas like argon for an extended period (15-30 minutes) is also a good practice.[11]

  • Use a Pd(0) Source: Using a Pd(II) precatalyst requires an in-situ reduction step that can be inefficient and sometimes consumes the boronic acid, promoting side reactions. Starting with a stable Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can circumvent this issue.[11]

Problem 2: My analysis shows the presence of the deprotected amine (4-amino-cyclohex-1-enyl-boronic acid).

Possible Cause A: Acidic Conditions

• Why it happens: The Boc group is designed to be removed by acid.[5][8] Accidental exposure to acidic conditions during the reaction or workup will cleave the protecting group. This could come from acidic reagents, impurities in solvents, or an acidic workup before the desired transformation is complete.

• How to fix it:

  • Scrutinize Reagents: Ensure all reagents and solvents are neutral or basic. If using an ammonium salt as an additive, consider its potential acidity.

  • Modify Workup: Delay any acidic wash or treatment until after the primary reaction is complete and the product has been isolated or protected.

  • Use Scavengers: In some cases, adding a non-nucleophilic base like proton sponge can neutralize trace acid without interfering with the main reaction.

Possible Cause B: Thermal Decomposition

• Why it happens: Although generally requiring high temperatures (>150 °C), thermal deprotection can occur at lower temperatures over long reaction times, especially if catalyzed by impurities.[7][12][13] The mechanism involves the concerted elimination of isobutylene and CO₂.[6][7]

• How to fix it:

  • Lower Reaction Temperature: If the primary reaction allows, reduce the temperature.

  • Reduce Reaction Time: Monitor the reaction closely (e.g., by TLC or LC-MS) and stop it as soon as the starting material is consumed to avoid prolonged heating.

Analytical Protocols & Preventative Measures

Proactive quality control is essential for reproducible results.

How to Assess Reagent Purity

We recommend using High-Performance Liquid Chromatography (HPLC) coupled with a Mass Spectrometer (LC-MS) for a definitive purity assessment.

Protocol: Purity Analysis by LC-MS

• Sample Preparation:

  • Accurately weigh ~1 mg of the boronic acid.

  • Dissolve in 1 mL of an aprotic solvent like acetonitrile or THF. Using protic solvents like methanol or water can cause hydrolysis of any boronate ester impurities, giving a misleading purity profile.[14]

  • Vortex until fully dissolved.

  • Filter through a 0.22 µm syringe filter into an HPLC vial.

• LC Conditions (General Guideline):

  • Column: C18 reversed-phase column (e.g., Acquity BEH C18).[15]

  • Mobile Phase A: 10 mM Ammonium Acetate in Water.[15]

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% B to 95% B over 10-15 minutes.

  • Flow Rate: 0.3-0.5 mL/min.

  • Detection: UV (e.g., at 220 nm) and ESI-MS (in both positive and negative ion modes).

• Data Analysis:

  • Look for the expected mass of the parent compound.

  • Search for masses corresponding to key degradation products:

    • Protodeboronation Product: [M - B(OH)₂ + H]⁺

    • Oxidation Product: [M - B(OH)₂ + OH]⁺

    • Boc-Deprotected Product: [M - C₅H₈O₂]⁺

    • Boroxine (Trimer Anhydride): [3M - 3H₂O + H]⁺

Key Decomposition Pathways Diagram

Caption: Major decomposition pathways of the title compound.

References

• Boronic acid - Wikipedia . Wikipedia. [Link]

• Boronic Acid with high oxidative stability and utility in biological contexts - PMC - NIH . National Institutes of Health. [Link]

• Improving the oxidative stability of boronic acids through stereoelectronic effects - American Chemical Society . American Chemical Society. [Link]

• Boronic Acid Warehouse Storage: Solutions & Supply Options Storage | Cubework . Cubework. [Link]

• How to Store Boric Acid | Lab Alley . Lab Alley. [Link]

• Chemoselective oxidation of aryl organoboron systems enabled by boronic acid-selective phase transfer - RSC Publishing . Royal Society of Chemistry. [Link]

• Boronic Acid with High Oxidative Stability and Utility in Biological Contexts - ChemRxiv . ChemRxiv. [Link]

• Thermal Methods - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides . ACS Green Chemistry Institute. [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study - Oxford Academic . Oxford University Press. [Link]

• How Can I hydrolyse the boronate ester intermediate of corresponding aldehyde to alcohol for Hydroboration reaction? | ResearchGate . ResearchGate. [Link]

• Protodeboronation and its application in synthesis - ResearchGate . ResearchGate. [Link]

• A Computational Investigation of the Oxidative Deboronation of BoroGlycine, H2N–CH2–B(OH)2, Using H2O and H2O2 - PMC . National Institutes of Health. [Link]

• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures . University of Twente. [Link]

• Strategies for the Analysis of Highly Reactive Pinacolboronate Esters - PubMed . National Institutes of Health. [Link]

• US20140330008A1 - Process for the preparation of boronic acid intermediates - Google Patents.

• Suzuki−Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates | The Journal of Organic Chemistry - ACS Publications . American Chemical Society. [Link]

• Boronic acid synthesis by hydrolysis - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) . Royal Society of Chemistry. [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System | Waters . Waters. [Link]

• Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes - PMC - NIH . National Institutes of Health. [Link]

• Alkylboronic acid or boronate synthesis - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

• Protodeboronation - Wikipedia . Wikipedia. [Link]

• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit . Reddit. [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl - The Royal Society of Chemistry . Royal Society of Chemistry. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs . Yoneda Labs. [Link]

• Protecting Groups for Boronic Acids | Chem-Station Int. Ed. Chem-Station. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications . American Chemical Society. [Link]

• Stereoselective Suzuki−Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates with Alkenyl Bromides | The Journal of Organic Chemistry - ACS Publications . American Chemical Society. [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

• Amino Protecting Groups Stability - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

• boronic esters - Organic Syntheses Procedure . Organic Syntheses. [Link]

• Is the protecting group boc of the amino group stable at 37°C? - ResearchGate . ResearchGate. [Link]

• Amine Protection / Deprotection - Fisher Scientific . Fisher Scientific. [Link]

• Reaction pathway for BOC amine formation under mild reaction conditions - ResearchGate . ResearchGate. [Link]

• The Petasis Reaction of Boronic Acids, Oxo Components and Amines (Pt-3CR). . Thieme. [Link]

• Reactivity and Synthetic Applications of Multicomponent Petasis Reactions - PMC . National Institutes of Health. [Link]

• Synthesis of biologically active boron-containing compounds - PMC - NIH . National Institutes of Health. [Link]

• univERsity oF copEnhAGEn - CORE . CORE. [Link]

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Technical Support Center: Purification of Boc-Protected Amines from Boronic Acid Byproducts

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of tert-butoxycarbonyl (Boc)-protected amines following reactions involving boronic acids, such as the Suzuki-Miyaura cross-coupling. Here, we provide in-depth, experience-driven troubleshooting advice and frequently asked questions to streamline your purification workflows.

Introduction: The Purification Challenge

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds. However, a common challenge is the removal of excess boronic acid and its byproducts from the desired Boc-protected amine product. The similar polarity and potential for interaction between the amine product and the acidic boronic acid species can complicate standard purification techniques like silica gel chromatography. This guide will explore robust methods to achieve high purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: Why is removing boronic acid from my Boc-protected amine so difficult?

A1: The difficulty arises from a combination of factors. Boronic acids can be quite polar, similar to some Boc-protected amines, leading to overlapping retention times in normal-phase chromatography. Furthermore, the Lewis acidic nature of the boron atom can lead to interactions with the Lewis basic amine, even when protected, causing tailing and poor separation on silica gel.

Q2: What is the quickest and most straightforward method to remove boronic acid byproducts?

A2: For many applications, a simple acid-base liquid-liquid extraction is the most efficient first-pass purification strategy. Boronic acids are weakly acidic and will be deprotonated by a basic aqueous solution (e.g., 1-2 M NaOH or KOH) to form a water-soluble boronate salt.[1][2] This salt will partition into the aqueous phase, while your neutral Boc-protected amine remains in the organic layer.[1][3] This method is particularly effective if your target molecule is not sensitive to basic conditions.[1]

Q3: My Boc-protected amine has some acidic or basic functionality. Will an acid-base extraction still work?

A3: This is where careful consideration of your molecule's pKa values is critical. If your Boc-protected amine also contains an acidic group (like a carboxylic acid), a basic wash will deprotonate both your product and the boronic acid, pulling both into the aqueous layer. Conversely, if your product has a free basic amine, an acidic wash would form salts of both, again leading to co-extraction. In these cases, alternative methods like scavenger resins or chromatography with modified conditions are recommended.

Q4: What are scavenger resins, and how do they work for boronic acid removal?

A4: Scavenger resins are functionalized solid supports designed to selectively bind and remove excess reagents or byproducts from a reaction mixture.[4] For boronic acid removal, resins with diethanolamine (DEAM) or diol functional groups are particularly effective.[5][6] The boronic acid covalently bonds to the resin, which can then be easily removed by filtration.[4] This method is highly selective and can simplify the workup process, often yielding a very pure product solution.[4]

Troubleshooting Guide

Issue 1: My boronic acid and Boc-protected amine co-elute during silica gel chromatography.

Root Cause: The solvent system used may not be providing sufficient selectivity to resolve the two compounds due to similar polarities.

Solutions:

• Solvent System Modification: If you are using a standard hexanes/ethyl acetate system, consider switching to a dichloromethane/methanol gradient.[3] The different solvent properties can alter the interactions with the silica and improve separation.

• Silica Gel Deactivation: Boronic acids can interact strongly with the acidic silanol groups on the surface of silica gel, leading to streaking. Pre-treating your silica gel with a small amount of a non-polar solvent containing ~1% triethylamine can deactivate these active sites and improve peak shape.

• Alternative Stationary Phases: Consider using a different stationary phase, such as alumina (neutral or basic), which may offer different selectivity compared to silica gel.

Decision Workflow for Purification Strategy

Caption: Decision tree for selecting a purification method.

Issue 2: I performed a basic wash, but I still see boronic acid in my organic layer by TLC/LC-MS.

Root Cause: The basic wash may have been insufficient in concentration or volume, or the extraction was not vigorous enough to facilitate complete partitioning of the boronate salt into the aqueous phase.

Solutions:

• Increase Basicity and Volume: Use a more concentrated basic solution (e.g., 2 M NaOH) and perform multiple extractions (2-3 times) with fresh aqueous base. Ensure vigorous mixing in the separatory funnel for each extraction.

• Consider the Boronic Acid Structure: Highly hydrophobic boronic acids may have some residual solubility in the organic layer even after deprotonation. In these cases, a combination of a basic wash followed by a scavenger resin or a quick chromatographic plug may be necessary.

Issue 3: The use of a scavenger resin is too expensive for my large-scale reaction.

Root Cause: Scavenger resins can be costly, especially for kilogram-scale syntheses.

Solutions:

• Optimize the Basic Wash: Revisit the acid-base extraction and thoroughly optimize the conditions. This is often the most cost-effective method for large-scale purification.

• Recrystallization: If your Boc-protected amine is a solid, recrystallization can be a highly effective and economical purification method.[3] The key is to find a solvent system where the solubility of your product and the boronic acid impurity are significantly different at high and low temperatures.

• Azeotropic Removal with Methanol: In some specific cases, boronic acids can be removed as their volatile methyl esters by co-evaporation with methanol, sometimes with a catalytic amount of acetic acid.[3] This is typically repeated several times.[3] This method's success is highly substrate-dependent.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol assumes your Boc-protected amine is stable to basic conditions and does not have acidic functional groups.

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel.

• Basic Wash: Add an equal volume of 1 M aqueous NaOH solution to the separatory funnel.[1]

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat: Repeat the basic wash (steps 2-4) one to two more times to ensure complete removal of the boronic acid.

• Neutralization and Brine Wash: Wash the organic layer with deionized water, followed by a wash with saturated aqueous NaCl (brine) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified Boc-protected amine.

Workflow for Scavenger Resin Purification

Caption: Step-by-step workflow for scavenger resin use.

Protocol 2: Purification using a Scavenger Resin

This protocol is ideal for when acid-base extraction is not suitable or for achieving very high levels of purity.

• Dissolution: Dissolve the crude reaction mixture in a suitable solvent (e.g., THF, DCM, or as recommended by the resin manufacturer).

• Resin Addition: Add the appropriate boronic acid scavenger resin (e.g., a diethanolamine-functionalized resin) to the solution. The amount of resin will depend on the amount of excess boronic acid used in the reaction (typically 2-4 equivalents relative to the boronic acid).

• Incubation: Stir the mixture at room temperature for the time recommended by the manufacturer (often a few hours to overnight).

• Filtration: Filter the mixture to remove the resin.

• Washing: Wash the resin with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the purified Boc-protected amine.

Data Summary

Purification Method	Key Advantages	Key Disadvantages	Best Suited For
Acid-Base Extraction	Cost-effective, scalable, rapid.[7]	Product must be base-stable; not suitable for products with acidic groups.	Neutral, base-stable Boc-protected amines.
Scavenger Resins	High selectivity, simple filtration workup, mild conditions.[4]	Higher cost, may not be practical for very large scales.	Acid/base sensitive products, high-purity requirements.
Chromatography	Widely applicable, can separate complex mixtures.	Can be time-consuming, potential for product loss on column, solvent usage.	When other methods fail or for separating multiple byproducts.
Recrystallization	Highly effective for solids, very scalable and economical.	Product must be a solid, requires finding a suitable solvent system.	Crystalline Boc-protected amine products.[3]

References

• Scavenger Resins - Amerigo Scientific. (n.d.). Amerigo Scientific. Retrieved February 13, 2024, from [Link]

• Solid-Supported Scavengers. (n.d.). Supra Sciences. Retrieved February 13, 2024, from [Link]

• Can I remove boronic acid using Work up process? (2016, December 28). ResearchGate. Retrieved February 13, 2024, from [Link]

• Trying to remove a boronic acid in a workup. Help! (2017, June 2). Reddit. Retrieved February 13, 2024, from [Link]

• SCAVENGING USING SiliaMetS® AND SiliaBond® SCAVENGERS. (n.d.). FUJIFILM Wako Chemicals. Retrieved February 13, 2024, from [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. (n.d.). Waters. Retrieved February 13, 2024, from [Link]

• Boronic Acid Affinity Chromatography Resin. (n.d.). Amerigo Scientific. Retrieved February 13, 2024, from [Link]

• Kettner, C. A., & Shenvi, A. B. (1995). U.S. Patent No. 5,384,410. U.S.
• Kettner, C. A., & Shenvi, A. B. (1994).

• Removal of Boc protecting group as workup? (2014, June 22). Reddit. Retrieved February 13, 2024, from [Link]

• Cu-catalyzed coupling of aliphatic amines with alkylboronic esters. (n.d.). White Rose Research Online. Retrieved February 13, 2024, from [Link]

• 4.8: Acid-Base Extraction. (2022, April 7). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

• Experiment 5 — Acid-Base Chemistry and Extraction. (n.d.). Retrieved February 13, 2024, from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Boronic Acid-Based Approach for Separation and Immobilization of Glycoproteins and Its Application in Sensing. (2013, October 17). MDPI. Retrieved February 13, 2024, from [Link]

• Synthesis and Suzuki-Miyaura Cross- Coupling of α-Borylated Pyrrolidines. (n.d.). White Rose eTheses Online. Retrieved February 13, 2024, from [Link]

• How can I solve my problem with Suzuki coupling? (2014, December 23). ResearchGate. Retrieved February 13, 2024, from [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021, July 9). Reddit. Retrieved February 13, 2024, from [Link]

• Boronate Affinity Chromatography. (n.d.). Springer Nature Experiments. Retrieved February 13, 2024, from [Link]

• Purification of alkyl Bpin/other alkyl boronic esters. (2024, February 8). Reddit. Retrieved February 13, 2024, from [Link]

• Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. (2018, January 12). MDPI. Retrieved February 13, 2024, from [Link]

• Potassium Boc-Protected Secondary Aminomethyltrifluoroborates: Synthesis and Suzuki–Miyaura Cross-Coupling Reactions. (2012, August 29). PMC - NIH. Retrieved February 13, 2024, from [Link]

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Reference Data & Comparative Studies

1H NMR characterization of 4-Boc-amino-cyclohex-1-enyl-boronic acid

An In-Depth Guide to the ¹H NMR Characterization of 4-Boc-amino-cyclohex-1-enyl-boronic acid: A Comparative Approach

Introduction: Deciphering a Versatile Building Block

4-Boc-amino-cyclohex-1-enyl-boronic acid is a valuable bifunctional synthetic building block, merging the conformational constraints of a cyclohexene scaffold with the versatile reactivity of a boronic acid and a protected amine. Its utility in medicinal chemistry and materials science, particularly in the synthesis of complex molecular architectures via Suzuki-Miyaura coupling, necessitates unambiguous structural characterization. While seemingly straightforward, obtaining a clean, interpretable ¹H Nuclear Magnetic Resonance (NMR) spectrum for this molecule presents unique challenges inherent to both boronic acids and conformationally flexible ring systems.

This guide, intended for researchers and drug development professionals, provides a comprehensive walkthrough of the ¹H NMR characterization of 4-Boc-amino-cyclohex-1-enyl-boronic acid. We will move beyond a simple peak list to explain the causal factors behind the observed spectrum, offer a robust experimental protocol, and compare its spectral features against common alternatives to provide a self-validating framework for analysis.

Part 1: A First-Principles Prediction of the ¹H NMR Spectrum

To interpret the spectrum, we must first understand the electronic environment of each proton in the molecule. The structure can be dissected into key domains, each contributing distinct signals.

Caption: Molecular Structure of the Target Analyte.

Based on fundamental principles and data from analogous structures, we can predict the chemical shift (δ) for each proton environment:

• The Vinylic Proton (H-1): This is the most diagnostic proton. Attached directly to the sp² carbon of the double bond and adjacent to the boron atom, it is significantly deshielded. The anisotropic effect of the C=C double bond and the electron-withdrawing nature of the boronic acid group push its resonance downfield. Expected chemical shifts for vinylic protons adjacent to a boronic acid on a cyclic system typically fall in the δ 5.5-7.0 ppm range.[1][2]

• The Allylic Protons (H-2, H-6): The two protons on the carbon adjacent to the double bond (C-6) and the single proton on the other (C-2) are termed allylic. They experience mild deshielding from the nearby π-system and will appear as complex multiplets in the region of δ 2.0-2.6 ppm .[1][3]

• The Methine Proton (H-4): The proton on the carbon bearing the N-Boc group (C-4) is deshielded by the electronegative nitrogen atom. Its signal is expected to be a multiplet around δ 3.5-4.5 ppm . The exact position and multiplicity will depend on its axial/equatorial orientation and coupling to adjacent protons.

• The Cyclohexene Ring Protons (H-3, H-5): These four protons reside on the saturated carbons of the ring. They exist in a complex electronic environment and will produce a series of overlapping multiplets in the aliphatic region, typically δ 1.5-2.2 ppm . Their signals are often difficult to assign without advanced 2D NMR techniques.

• The N-H Proton: The amide proton signal is often broad due to quadrupole coupling with the ¹⁴N nucleus and chemical exchange. Its chemical shift is highly dependent on solvent, concentration, and temperature, but can typically be found between δ 4.5-5.5 ppm in solvents like CDCl₃.[4][5][6]

• The Boc Group Protons (-C(CH₃)₃): The nine equivalent protons of the tert-butyl group give rise to a sharp, strong singlet, which is a hallmark of the Boc protecting group. This signal is consistently found in a shielded region around δ 1.45 ppm .[4][5][6]

• The Boronic Acid Protons (-B(OH)₂): These protons are acidic and undergo rapid chemical exchange with trace water or protic solvents. Consequently, their signal is typically very broad and often not observed in the ¹H NMR spectrum.[7]

Part 2: Experimental Protocol Design for Scientific Integrity

The primary challenge in acquiring a high-quality ¹H NMR spectrum of a boronic acid is its propensity to form a cyclic trimer anhydride, known as a boroxine.[7] This equilibrium between the monomer and trimer in non-coordinating solvents (like CDCl₃) results in peak broadening, signal duplication, or a generally uninterpretable spectrum. The protocol must be designed to suppress this phenomenon.

Caption: Solvent choice dictates the equilibrium and resulting NMR quality.

Optimized ¹H NMR Acquisition Protocol

• Solvent Selection (The Critical Step):

  • Primary Recommendation: Deuterated methanol (Methanol-d₄). The Lewis basic oxygen atom of the methanol coordinates to the empty p-orbital of the boron atom, effectively breaking up the boroxine trimer and ensuring the analyte exists as a single, monomeric species in solution.[7] This results in sharp, well-resolved signals. The B-OH protons will exchange with the solvent's -OD group and will not be observed.

  • Alternative: Deuterated dimethyl sulfoxide (DMSO-d₆). Similar to methanol, DMSO is a coordinating solvent that will disrupt boroxine formation. It is a good choice if the compound has poor solubility in methanol. The B(OH)₂ protons may be visible as a broad singlet in very dry DMSO-d₆.

  • Avoid: Deuterated chloroform (CDCl₃). As a non-coordinating solvent, CDCl₃ often leads to poor quality spectra for boronic acids due to the monomer-trimer equilibrium.[7]

• Sample Preparation:

  • Weigh approximately 5-10 mg of 4-Boc-amino-cyclohex-1-enyl-boronic acid directly into a clean, dry NMR tube.

  • Add ~0.6 mL of the chosen deuterated solvent (e.g., Methanol-d₄).

  • Cap the tube and vortex gently until the solid is fully dissolved. A brief sonication may be used if dissolution is slow.

• Spectrometer Setup and Acquisition:

  • Acquire the spectrum on a spectrometer with a field strength of 400 MHz or higher for optimal signal dispersion.

  • Number of Scans (ns): A minimum of 16 scans is recommended to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): Use a relaxation delay of at least 2-5 seconds to ensure proper T1 relaxation for all protons, which is crucial for accurate signal integration, especially for the sharp Boc singlet.[8]

  • Referencing: The spectrum should be referenced to the residual solvent peak (e.g., Methanol-d₄ at δ 3.31 ppm).

Part 3: Data Analysis and Comparative Guide

A successful characterization relies on not just identifying the peaks but understanding how they differentiate the target molecule from plausible alternatives or impurities.

Summary of Expected ¹H NMR Data

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Key Diagnostic Feature
Vinylic (H-1)	5.5 - 7.0	Multiplet (m)	1H	Unique downfield signal for the cyclohexenyl moiety.
NH (Amide)	4.5 - 5.5	Broad Singlet (br s)	1H	Exchangeable, position is variable.
Methine (H-4)	3.5 - 4.5	Multiplet (m)	1H	Deshielded proton adjacent to the N-Boc group.
Allylic (H-2, H-6)	2.0 - 2.6	Multiplet (m)	3H	Protons adjacent to the double bond.
Cyclohexene (H-3, H-5)	1.5 - 2.2	Multiplet (m)	4H	Saturated part of the ring system.
Boc (-C(CH₃)₃)	~1.45	Singlet (s)	9H	Strong, sharp signal confirming the protecting group.
B(OH)₂	Not Observed	-	-	Exchanges with protic deuterated solvent.[7]

Comparison with Structural Alternatives

Objective comparison against related structures is key to confirming the identity of the target molecule.

• Alternative 1: (4-Boc-aminophenyl)boronic acid (Aromatic Analog)

  • Key Difference: The cyclohexene ring is replaced by a benzene ring.[9][10][11]

  • Spectral Impact: The single vinylic proton signal (δ 5.5-7.0) would be replaced by two distinct doublets in the aromatic region (δ 7.0-8.5 ppm ), corresponding to the protons on the aromatic ring. The complex aliphatic signals would be absent. This comparison immediately confirms the presence of the cyclohexenyl, not a phenyl, core.

• Alternative 2: 4-Boc-aminocyclohexylboronic acid (Saturated Analog)

  • Key Difference: The C=C double bond is reduced.

  • Spectral Impact: The most significant change would be the complete disappearance of the vinylic proton signal downfield. All protons on the ring would now be in the saturated aliphatic region (δ 1.0-2.5 ppm), leading to a more complex and crowded upfield spectrum. The presence of the vinylic signal is therefore definitive proof of the double bond.

• Potential Impurity: Boroxine Trimer

  • Cause: Use of a non-coordinating solvent like CDCl₃.

  • Spectral Impact: Instead of sharp signals, one would observe significantly broadened peaks or multiple sets of signals for the ring protons, as the protons in the trimer exist in a different chemical environment from the monomer. If such a spectrum is obtained, it is a strong indicator that the experimental protocol (specifically solvent choice) was flawed and must be repeated.

Part 4: Advanced Confirmation

For unambiguous assignment, especially of the complex ring protons, 2D NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): A COSY spectrum would reveal the coupling network. A cross-peak between the vinylic proton (H-1) and the allylic protons (H-2, H-6) would definitively confirm their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom to which it is attached, allowing for the assignment of the ¹³C spectrum and providing further structural validation.

• ¹¹B NMR Spectroscopy: While a proton NMR technique, it is worth noting that ¹¹B NMR can provide complementary information. A single, relatively sharp signal in the range of δ 28-33 ppm (relative to BF₃·OEt₂) is characteristic of a trigonal planar (sp²-hybridized) boronic acid, confirming the integrity of the functional group.[12][13][14]

By combining a principled understanding of the molecule's structure with a robust, validated experimental protocol, the ¹H NMR characterization of 4-Boc-amino-cyclohex-1-enyl-boronic acid can be achieved with high confidence, providing the crucial quality assurance needed for its application in synthesis and drug discovery.

References

• SDSU Chemistry. 11B NMR Chemical Shifts.
• SciSpace. General method for selective Mono-Boc protection of diamines and thereof.

• Valenzuela, S. A., et al. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry. [Link]

• Reddit. (2017). Recording NMR spectra for aryl boronic acids - overcoming oligomerization. [Link]

• ACS Publications. (2022).
• Beilstein Journals. Experimental procedures, characterization data for all compounds and copies of NMR spectra.
• Klüfers, P., et al. (2009). Boronic acid mono- and diesters of the aldopentoses.

• ResearchGate. (2007). Selective Mono‐BOC Protection of Diamines. [Link]

• Organic Chemistry Data. 5. Proton Nuclear Magnetic Resonance Spectroscopy.

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR. [Link]

• e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups.
• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Der Pharma Chemica.

• Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• ResearchGate. Chemical shifts of vinylic protons (5.3−5.9 ppm) for compounds 8 in.... [Link]

• University of Colorado Boulder. Table of Characteristic Proton NMR Shifts.
• Supporting Information. Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol.

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A Senior Application Scientist's Guide to Identifying Impurities in Commercial 4-Boc-amino-cyclohex-1-enyl-boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Drug Development

In the landscape of modern drug discovery and development, the purity of starting materials and intermediates is not merely a matter of quality control; it is a fundamental pillar of safety and efficacy. 4-Boc-amino-cyclohex-1-enyl-boronic acid is a valuable building block in medicinal chemistry, frequently employed in Suzuki-Miyaura cross-coupling reactions to construct complex molecular architectures. The presence of even trace-level impurities can have significant downstream consequences, including the formation of undesired byproducts, altered pharmacological activity, and potential toxicity. This guide provides a comprehensive framework for the identification and characterization of potential impurities in commercial batches of 4-Boc-amino-cyclohex-1-enyl-boronic acid, empowering researchers to ensure the integrity of their synthetic endeavors.

Deconstructing the Impurity Profile: A Synthesis-Forward Approach

To effectively identify potential impurities, we must first understand the likely synthetic origins of 4-Boc-amino-cyclohex-1-enyl-boronic acid. A common and logical synthetic route commences from 4-Boc-aminocyclohexanone. This understanding allows us to anticipate specific process-related impurities and degradation products.

A plausible synthetic pathway is illustrated below:

Figure 1: A plausible synthetic route to 4-Boc-amino-cyclohex-1-enyl-boronic acid.

Based on this synthetic strategy and the inherent reactivity of the target molecule, we can categorize potential impurities as follows:

1. Process-Related Impurities:

• Unreacted Starting Materials:

  • 4-Boc-aminocyclohexanone: Incomplete conversion during the initial hydrazone formation.

  • Tosylhydrazone of 4-Boc-aminocyclohexanone: Incomplete Shapiro reaction.

• Byproducts of the Shapiro Reaction:

  • 4-Boc-aminocyclohexene: Protonation of the vinyllithium intermediate by trace water or other proton sources before borylation.[1]

• Byproducts of the Borylation and Suzuki-Miyaura Reactions:

  • Homocoupled Biphenyls: Dimerization of the boronic acid under certain conditions, a known side reaction in Suzuki-Miyaura couplings.[2]

  • Protodeboronation Product (4-Boc-aminocyclohexene): Cleavage of the C-B bond, which can occur under various conditions, especially with changes in pH.[3]

  • Residual Palladium Catalysts: If the boronic acid is prepared via a Miyaura borylation, trace levels of palladium may persist.[4]

2. Degradation-Related Impurities:

• Hydrolysis/Deprotection Product:

  • 4-Amino-cyclohex-1-enyl-boronic acid: Loss of the tert-butoxycarbonyl (Boc) protecting group, which is labile under acidic conditions.[5][6]

• Oxidation Product:

  • 4-Boc-amino-cyclohex-1-enyl-phenol: Oxidation of the boronic acid to the corresponding phenol is a common degradation pathway.

• Dehydration Product:

  • Boroxine: The cyclic trimeric anhydride of the boronic acid, formed by intermolecular dehydration. This is often observed in the solid state and can exist in equilibrium with the monomeric acid in solution.

Figure 2: Major pathways for the formation of impurities.

A Comparative Guide to Analytical Methodologies

A multi-pronged analytical approach is essential for a comprehensive impurity profile. High-Performance Liquid Chromatography (HPLC) coupled with UV detection provides quantitative information on purity, while Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable for structural elucidation of unknown impurities.

Analytical Technique	Principle	Advantages	Disadvantages	Application for Impurity Profiling
RP-HPLC-UV	Separation based on polarity.	Robust, quantitative, widely available.	Requires chromophores for detection; potential for on-column degradation.	Primary tool for purity assessment and quantification of known and unknown impurities.
LC-MS/MS	Separation by HPLC followed by mass analysis.	High sensitivity and specificity; structural information from fragmentation.[7]	Matrix effects can influence ionization; more complex instrumentation.	Ideal for trace-level impurity identification and quantification, including potentially genotoxic impurities.
¹H and ¹³C NMR	Provides detailed structural information based on nuclear spin in a magnetic field.	Unambiguous structure elucidation; can be quantitative (qNMR).	Lower sensitivity for trace impurities compared to LC-MS.	Crucial for the definitive identification of major impurities and structural confirmation of the main component.
¹¹B NMR	Specific for boron-containing compounds.	Directly probes the chemical environment of the boron atom, distinguishing between boronic acids and boroxines.[8]	Requires a multinuclear NMR probe; broader signals can make quantification challenging.	Confirms the presence of boronic acid and detects boroxine formation.

Experimental Protocols for Impurity Identification

The following protocols are proposed as a starting point for the analysis of commercial 4-Boc-amino-cyclohex-1-enyl-boronic acid. Optimization may be required based on the specific instrumentation and impurity profile observed.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV)

Rationale: A C18 column is a good starting point for the separation of moderately polar compounds. A gradient elution with acetonitrile and water allows for the separation of a wide range of impurities with varying polarities. The use of a mild acidic modifier like formic acid is preferred over trifluoroacetic acid (TFA) to minimize the on-column deprotection of the Boc group.

Instrumentation:

• HPLC system with a UV/Vis detector

• C18 column (e.g., 4.6 x 150 mm, 3.5 µm)

Mobile Phase:

• A: 0.1% Formic acid in Water

• B: 0.1% Formic acid in Acetonitrile

Gradient Program:

Time (min)	%B
0	10
20	90
25	90
26	10
30	10

Flow Rate: 1.0 mL/min Column Temperature: 30 °C Detection Wavelength: 220 nm Injection Volume: 10 µL Sample Preparation: Dissolve the sample in acetonitrile at a concentration of approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Rationale: The same chromatographic conditions as the HPLC-UV method can be employed. Electrospray ionization (ESI) in both positive and negative modes should be used to ensure the detection of a wide range of impurities. High-resolution mass spectrometry (HRMS) is invaluable for determining the elemental composition of unknown peaks.

Instrumentation:

• LC-MS system with ESI source (preferably a high-resolution instrument like a Q-TOF or Orbitrap)

Ionization Mode: ESI Positive and Negative Mass Range: m/z 100-1000

Expected [M+H]⁺ and [M-H]⁻ Ions for Key Compounds:

Compound	Formula	Expected [M+H]⁺	Expected [M-H]⁻
Target Molecule	C₁₁H₂₀BNO₄	242.1503	240.1346
4-Amino-cyclohex-1-enyl-boronic acid	C₆H₁₂BNO₂	142.0983	140.0826
4-Boc-aminocyclohexene	C₁₁H₁₉NO₂	214.1489	N/A
4-Boc-aminocyclohexanone	C₁₁H₁₉NO₃	214.1387	212.1230
Boroxine Trimer	C₃₃H₅₄B₃N₃O₉	670.4132	N/A

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: ¹H and ¹³C NMR are essential for confirming the structure of the main component and identifying impurities. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are suitable solvents. ¹¹B NMR provides direct evidence for the boronic acid functionality and can help quantify the extent of boroxine formation.

Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of deuterated solvent.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• ~6.5-7.0 ppm: Vinyl proton (broad singlet)

• ~4.5 ppm: NH proton of Boc group (broad singlet)

• ~3.5-4.0 ppm: CH-N proton (broad multiplet)

• ~1.8-2.5 ppm: Allylic and other cyclohexene ring protons (multiplets)

• ~1.45 ppm: tert-butyl protons of Boc group (singlet, 9H)

Expected ¹¹B NMR Chemical Shifts:

• ~28-32 ppm: Trigonal planar boronic acid (sp²)

• ~18-22 ppm: Tetrahedral boronate esters (if formed with a diol)

• ~33 ppm: Boroxine[3][8]

Analytical Workflow for Impurity Identification

Figure 3: A systematic workflow for the identification and characterization of impurities.

Conclusion and Best Practices

Ensuring the purity of 4-Boc-amino-cyclohex-1-enyl-boronic acid is paramount for the successful and reproducible synthesis of target pharmaceutical compounds. By understanding the potential synthetic and degradation pathways, researchers can proactively identify and characterize impurities. A combination of HPLC-UV for purity assessment, LC-MS for sensitive detection and identification, and NMR for definitive structural elucidation provides a robust analytical strategy. When working with this reagent, it is advisable to:

• Perform incoming quality control on all new batches using the analytical methods outlined above.

• Store the material under an inert atmosphere, protected from light and moisture, and at reduced temperatures to minimize degradation.

• Be mindful of the lability of the Boc group when employing acidic conditions in subsequent synthetic steps or during purification.

By implementing these analytical strategies and handling precautions, researchers can mitigate the risks associated with impurities and enhance the reliability and safety of their drug development programs.

References

• Chidella, K.S., Dasari, V.B. and Jayashree, A. (2021) A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry, 12, 74-86. [Link]

• SDSU Chemistry and Biochemistry. 11B NMR Chemical Shifts. [Link][8]

• Kanthale, P., et al. (2019) LC–MS/MS method for the quantification of potential genotoxic impurity 4-phenoxyphenyl-boronic acid in ibrutinib. Journal of the Iranian Chemical Society, 16, 2355-2362. [Link][7]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Guan, W., et al. (2014). Stereoselective formation of trisubstituted vinyl boronate esters by the acid-mediated elimination of α-hydroxyboronate esters. The Journal of Organic Chemistry, 79(15), 7199-7204. [Link][9]

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145-9157. [Link][3]

• Liu, Y., Zhao, C., & Romo, D. (1998). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry, 63(10), 3471-3474. [Link]

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• Siro, J. G., et al. (2008). Deprotection of N-BOC compounds. Google Patents. [6]

• Wieczorek, M., & Klajn, R. (2018). Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids. Bioconjugate Chemistry, 29(9), 3011-3015. [Link][10]

• Zhang, X. (2016). Method for synthetizing vinyl boronic acid ester. Google Patents. [11]

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Cyclohexenyl vs. Phenyl Analogs in Drug Design: A Comparative Guide to Unlocking Novel Bioactivities

In the intricate landscape of drug discovery, the strategic selection of molecular scaffolds is paramount to achieving desired therapeutic outcomes. Among the myriad of structural motifs employed by medicinal chemists, the phenyl ring has long been a cornerstone due to its synthetic accessibility and ability to engage in crucial intermolecular interactions. However, the pursuit of optimized pharmacological profiles has led to an increasing exploration of bioisosteric replacements that can overcome the limitations associated with aromatic systems. This guide provides an in-depth, objective comparison of cyclohexenyl and phenyl analogs, offering experimental insights and data to inform rational drug design strategies.

The Rationale for Bioisosteric Replacement: Beyond the Flatland of Phenyl Rings

The phenyl group, while a versatile building block, can introduce challenges in drug development, including metabolic instability through cytochrome P450-mediated oxidation, potential for the formation of reactive metabolites, and suboptimal physicochemical properties such as high lipophilicity and low aqueous solubility.[1][2] The concept of "escaping from flatland" encourages the incorporation of three-dimensional saturated or partially saturated ring systems, like the cyclohexenyl moiety, to improve drug-like properties.[1]

The replacement of a phenyl ring with a cyclohexenyl or cyclohexyl analog is a strategic decision driven by the desire to modulate a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile while maintaining or enhancing its biological activity.[1] This bioisosteric substitution can lead to improved metabolic stability, increased aqueous solubility, and a reduction in non-specific binding.[3]

Physicochemical Properties: A Tale of Two Rings

The fundamental differences in the electronic and structural nature of cyclohexenyl and phenyl rings directly translate to distinct physicochemical properties that significantly impact their behavior in biological systems.

Property	Phenyl Analogs	Cyclohexenyl Analogs	Rationale and Implications
Aromaticity	Aromatic, planar	Non-aromatic, partially saturated, conformational flexibility	The planarity of the phenyl ring facilitates π-π stacking and cation-π interactions, which can be crucial for target binding. The three-dimensional nature of the cyclohexenyl ring can offer more specific contacts within a binding pocket and reduce entropy upon binding.[4]
Lipophilicity (cLogP)	Generally high	Can be lower or higher depending on substitution	While cyclohexyl groups are generally more lipophilic than their phenyl counterparts, the introduction of a double bond in the cyclohexenyl ring can modulate this property.[5] Careful consideration of substituents is crucial for tuning lipophilicity.
Aqueous Solubility	Often limited	Can be significantly improved	The disruption of the flat, hydrophobic surface of the phenyl ring by the more three-dimensional and polarizable cyclohexenyl moiety can lead to better solvation and increased aqueous solubility.[3]
Fraction of sp³ carbons (Fsp³)	Low (all sp²)	Higher	An increased Fsp³ character is often associated with improved clinical success rates due to enhanced solubility, metabolic stability, and reduced promiscuity.[5]

Impact on Biological Activity: Structure-Activity Relationships (SAR)

The substitution of a phenyl with a cyclohexenyl ring can have varied and sometimes unpredictable effects on biological activity, underscoring the context-dependent nature of this bioisosteric replacement.

Receptor Binding and Enzyme Inhibition

The mode of interaction with the biological target is a critical determinant of the outcome of a phenyl-to-cyclohexenyl switch.

• Hydrophobic Interactions: In cases where the phenyl ring primarily engages in simple hydrophobic interactions within a binding pocket, a cyclohexenyl or cyclohexyl analog can be a highly effective replacement, sometimes leading to enhanced potency. For example, in the development of BACE inhibitors, the replacement of a benzyl group with a cyclohexyl moiety resulted in a 10-fold increase in affinity.[6] The cyclohexyl group was found to occupy a hydrophobic pocket lined by several amino acid residues.[6]

• π-Stacking and Cation-π Interactions: When π-π stacking or cation-π interactions with aromatic residues (e.g., Phenylalanine, Tyrosine, Tryptophan) in the binding site are dominant, replacing the phenyl ring can be detrimental to activity. However, studies have shown that cyclohexyl-phenyl stacking interactions can be as stabilizing as phenyl-phenyl interactions, suggesting that a loss of potency is not always a given.[5]

• Conformational Rigidity and Pre-organization: The conformational flexibility of the cyclohexenyl ring, compared to the rigid phenyl ring, can be advantageous. It can allow the molecule to adopt a more favorable conformation for binding, potentially leading to higher affinity. Conversely, the entropic cost of fixing the conformation of a flexible ring upon binding can be a disadvantage.

A compelling case study is the discovery of a potent dopamine (DA) autoreceptor agonist, where a 1,2,3,6-tetrahydro-4-phenyl-1-[(3-phenyl-3-cyclohexen-1-yl)methyl]pyridine was identified as the most potent compound in a series.[7] The specific substitution pattern on the cyclohexene ring was found to be crucial for its high activity.[7]

Case Study Comparison: Potency of Phenyl vs. Cyclohexyl Analogs

A matched molecular pair analysis of a large dataset of compounds revealed interesting trends in the relative potencies of phenyl and cyclohexyl analogs.[5]

Potency Comparison	Percentage of Molecular Pairs
Affinity within 2-fold	36–45%
Cyclohexyl analog ≥2-fold more potent	25–30%
Phenyl analog ≥2-fold more potent	25–39%

This data highlights that while a significant portion of pairs show comparable activity, there are numerous instances where the cyclohexyl analog is superior, challenging the traditional view that aromatic interactions are always optimal.[5]

Metabolic Fate: A Critical Consideration in Drug Design

The metabolic stability of a drug candidate is a key determinant of its pharmacokinetic profile and overall success. The phenyl and cyclohexenyl rings undergo distinct metabolic transformations.

Metabolism of Phenyl Rings

Phenyl rings are susceptible to aromatic hydroxylation, a common metabolic pathway mediated by cytochrome P450 (CYP) enzymes.[2] This can lead to the formation of phenolic metabolites, which may be pharmacologically active or inactive, and in some cases, can be further oxidized to reactive quinone species, raising toxicological concerns.

Metabolism of Cyclohexenyl and Cyclohexyl Rings

Cyclohexyl rings are primarily metabolized through aliphatic hydroxylation, also catalyzed by CYPs.[8] This process is often stereoselective, favoring the formation of the more stable trans isomer.[8]

The cyclohexenyl moiety presents a more complex metabolic landscape. The double bond is a site of potential metabolic activity. The primary routes of metabolism for 1-phenyl-1-cyclohexene, a pyrolysis product of phencyclidine, were found to be allylic hydroxylation, oxidation of the allylic alcohol, and epoxidation-hydrolysis.[9] A significant concern with simple cyclohexenes is their potential in vivo oxidation to the corresponding aromatic phenyl analog, which could negate the intended benefits of the bioisosteric replacement.[4][10]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

This protocol is designed to assess the intrinsic clearance of a compound, providing a measure of its susceptibility to metabolism by liver enzymes.

Materials:

• Test compounds (phenyl and cyclohexenyl analogs)

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PD, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile with an internal standard (for quenching and protein precipitation)

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

  • In a microcentrifuge tube, add phosphate buffer (pH 7.4).

  • Add the HLM suspension to the buffer and pre-incubate at 37°C for 5 minutes.

  • Add the test compound to the mixture (final concentration typically 1 µM).

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate the mixture at 37°C with gentle shaking.

• Time Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching:

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

  • Vortex the mixture to precipitate the proteins.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vial for LC-MS/MS analysis.

  • Analyze the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

  • Calculate the intrinsic clearance (Cl_int) using the appropriate formula.

Visualizing the Decision-Making Process

The choice between a cyclohexenyl and a phenyl analog is a multi-faceted decision that involves weighing various factors.

Caption: Decision workflow for selecting between phenyl and cyclohexenyl analogs.

Conclusion: A Strategic Choice for Optimized Drug Candidates

The decision to employ a cyclohexenyl analog as a bioisostere for a phenyl ring is a nuanced one that requires a deep understanding of the target biology and the specific challenges of a drug discovery program. While the phenyl ring remains a valuable scaffold, the strategic incorporation of cyclohexenyl moieties offers a powerful tool to enhance drug-like properties, including metabolic stability and aqueous solubility. The potential for improved potency and the ability to explore novel chemical space make the cyclohexenyl ring an attractive alternative for the modern medicinal chemist. As with any bioisosteric replacement, a thorough evaluation of the structure-activity relationship and a comprehensive assessment of the ADME properties are essential to successfully navigate the complexities of drug design and ultimately deliver safer and more effective medicines.

References

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• Aromatic Bioisosteres. (2023, January 28). Cambridge MedChem Consulting. Retrieved February 15, 2026, from [Link]

• Phenyl and Biphenyl Molecular Metaphors in Drug Design. (n.d.). Blumberg Institute. Retrieved February 15, 2026, from [Link]

• Structure-activity relationships of phenylcyclohexene and biphenyl antitubulin compounds against plant and mammalian cells. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Stacking with No Planarity? (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Structure activity relationships 2-[-(4-substituted phenyl) {[4-(4-substituted phenyl)-1,3-thiazol-2-yl]amino} methyl] cyclohexanones 4a-u. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Metabolic-Hydroxy and Carboxy Functionalization of Alkyl Moieties in Drug Molecules: Prediction of Structure Influence and Pharmacologic Activity. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

• Bioisosteres in Drug Design – “Escape from Flatland”. (2023, April 7). Retrieved February 15, 2026, from [Link]

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• Pharmacokinetics, Efficacy, and Safety Evaluation of Docetaxel/Hydroxypropyl-Sulfobutyl-β-Cyclodextrin Inclusion Complex. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 4-Boc-amino-cyclohex-1-enyl-boronic acid: A Framework for Safety and Operational Integrity

The core principle of this guide is to treat the compound with the respect it deserves as a substance with unknown long-term toxicological properties, while applying established controls for its known chemical class. Boronic acids, as a group, are known to be irritants and are increasingly studied for potential mutagenicity, necessitating a cautious and well-documented handling protocol.[1]

Hazard Profile: An Expert Assessment

Based on data from structurally similar compounds, such as (4-Boc-aminophenyl)boronic acid and other boronic acid derivatives, we can anticipate a consistent hazard profile.[2][3][4][5] The primary risks are associated with direct contact and inhalation.

Hazard Classification	GHS Category	Anticipated Hazard Statement	Rationale & Implication for Handling
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed	Ingestion must be strictly avoided. This reinforces the fundamental laboratory rule of not eating, drinking, or smoking in the work area.[3][6]
Skin Irritation	Category 2	H315: Causes skin irritation	The compound can cause inflammation upon skin contact. This necessitates the use of appropriate chemical-resistant gloves and a lab coat.[3][4]
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Direct contact with the eyes can cause significant damage. This is a non-negotiable justification for wearing safety goggles at all times.[3][4][7]
Respiratory Irritation	Category 3	H335: May cause respiratory irritation	The fine powder form of this solid compound poses an inhalation risk. All handling of the solid must be done in a controlled, ventilated environment.[3][4][5]

This hazard summary is a composite understanding derived from analogous compounds and represents a baseline for safe handling.[2] The absence of specific data for the target compound means we must adopt a conservative approach, assuming these hazards are present.

The Core of Protection: Personal Protective Equipment (PPE)

The selection of PPE is not a matter of routine; it is your primary barrier against exposure. Each component is chosen to counteract a specific, identified hazard. The minimum PPE for working in a laboratory with this compound includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[8]

• Eye and Face Protection:

  • What to Use: Tight-sealing safety goggles that conform to ANSI Z87.1 standards are mandatory.[8][9]

  • Why: Boronic acid powders can easily become airborne during weighing or transfer. Standard safety glasses with side shields do not provide an adequate seal against fine dust. Goggles are essential to prevent contact that can lead to serious eye irritation.[3][10] When handling larger quantities or when there is a significant splash risk (e.g., during quenching of a reaction), a face shield should be worn in addition to safety goggles.[8][9]

• Skin and Body Protection:

  • What to Use: A flame-resistant lab coat and disposable nitrile gloves are the minimum requirements.[8][11]

  • Why: A lab coat protects against incidental contact and spills on your personal clothing.[11] Nitrile gloves provide sufficient protection for incidental contact with solid boronic acids.[8] It is critical to inspect gloves before use and to practice proper removal techniques to avoid contaminating your skin.[7] For extended handling or when working with solutions, consider double-gloving or using thicker, chemical-resistant gloves. Contaminated gloves should be disposed of immediately.

• Respiratory Protection:

  • What to Use: All weighing and handling of the solid compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[2][12]

  • Why: The potential for respiratory tract irritation is significant.[3][4] A fume hood provides an engineering control that captures the dust at the source. If a fume hood is not available, or if exposure limits are exceeded during a large-scale operation, a NIOSH/MSHA approved respirator (e.g., an N95 dust mask for solids) is required.[9][13]

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol provides a procedural workflow for handling 4-Boc-amino-cyclohex-1-enyl-boronic acid from receipt to disposal.

Step 1: Preparation and Pre-Handling

• Verify Engineering Controls: Confirm that the chemical fume hood has a current certification and is functioning correctly.

• Assemble PPE: Don your lab coat, safety goggles, and nitrile gloves before entering the designated handling area.[2]

• Prepare the Work Surface: Clean the work area within the fume hood. If using a balance, ensure it is clean and tared.

• Gather Materials: Place all necessary equipment (spatulas, weigh boats, glassware, solvent wash bottles, waste container) inside the fume hood to minimize movement in and out of the ventilated space.

Step 2: Handling and Use

• Weighing the Compound: Carefully open the container inside the fume hood. Use a clean spatula to transfer the desired amount of the solid to a weigh boat. Avoid any actions that could generate dust.

• Transfer and Dissolution: If making a solution, add the solid to the solvent in the flask inside the fume hood. Cap the flask before removing it from the hood for use in your experiment.

• Post-Handling: Tightly close the main container of the boronic acid.[10] Decontaminate the spatula and work surface with a suitable solvent (e.g., isopropanol or ethanol) and wipe clean. Dispose of the weigh boat and any contaminated wipes in the designated solid waste container.

Step 3: Spill and Emergency Response

• Small Spills (in fume hood): If a small amount of solid is spilled, gently sweep it up with a brush and dustpan and place it in the hazardous waste container.[13] Wipe the area with a damp cloth, disposing of the cloth as hazardous waste.

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing.[10][14] Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids to ensure complete rinsing.[3][10] Seek immediate medical attention.

The following diagram illustrates the logical flow of the handling process, emphasizing the critical control points.

Caption: Workflow for Safe Handling of Boronic Acid Compounds.

Disposal Plan: Ensuring Environmental and Personnel Safety

Chemical waste disposal is a critical, regulated aspect of laboratory work. Improper disposal can lead to environmental contamination and regulatory non-compliance.

• Waste Segregation: All materials contaminated with 4-Boc-amino-cyclohex-1-enyl-boronic acid, including excess solid, contaminated gloves, weigh boats, and wipes, must be collected in a designated hazardous waste container.[2][11]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list the chemical name. The container must be kept closed when not in use.[15]

• Consult Regulations: Do not dispose of this material down the drain.[15] Disposal procedures must be in accordance with your institution's Environmental Health & Safety (EHS) department guidelines and local, state, and federal regulations.[13][15] For large quantities, consult your EHS officer for specific disposal instructions.[13]

By adhering to these protocols, you build a framework of safety that protects you, your colleagues, and your research. This structured approach, grounded in the known hazards of the chemical class, allows for the confident and responsible advancement of your scientific objectives.

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